17:0-22:4 PC-d5

• CAS: 2342575-43-1

Core Science & Biosynthesis

An In-depth Technical Guide to 17:0-22:4 PC-d5: Properties and Applications in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and applications of 17:0-22:4 PC-d5, a deuterated phosphatidylcholine standard crucial for accurate and reproducible lipid analysis. This document details its physicochemical characteristics, provides a representative experimental protocol for its use in quantitative lipidomics, and illustrates key concepts with diagrams.

Core Chemical Properties

17:0-22:4 PC-d5, chemically known as 1-heptadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine-d5, is a synthetic, deuterated phospholipid. The "d5" designation indicates the presence of five deuterium atoms on the glycerol backbone, which provides a distinct mass shift for mass spectrometry-based detection without significantly altering its chemical behavior compared to its non-deuterated counterpart. This makes it an ideal internal standard for the quantification of phosphatidylcholines (PCs) and other lipid classes in complex biological samples.

Quantitative Data Summary

The following tables summarize the key quantitative data for 17:0-22:4 PC-d5.

Property	Value	Reference
Full Chemical Name	1-heptadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine-d5	[1][2]
Synonyms	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine, PC(17:0/22:4)-d5	[2][3]
Molecular Formula	C₄₇H₈₁D₅NO₈P	[1][4]
Molecular Weight	829.19 g/mol	[4]
Exact Mass	828.64	[1]
CAS Number	2342575-43-1	[1][4]
Purity	>99%	[1]
Physical Form	Solution (typically in dichloromethane:methanol 1:1)	[1]
Storage Temperature	-20°C	[1][4]
Stability	1 year at -20°C	[1]

Percent Composition

Element	Percentage
Carbon (C)	68.08%
Hydrogen (H) & Deuterium (D)	11.06%
Nitrogen (N)	1.69%
Oxygen (O)	15.44%
Phosphorus (P)	3.74%

(Data sourced from Avanti Polar Lipids)[1]

Experimental Protocols: Quantitative Lipidomics Workflow

The primary application of 17:0-22:4 PC-d5 is as an internal standard in quantitative lipidomics, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods. The addition of a known amount of this standard at the beginning of the sample preparation process allows for the correction of variability introduced during lipid extraction, sample handling, and instrument analysis.

Lipid Extraction (Modified Bligh-Dyer Method)

This protocol is a representative example for the extraction of lipids from biological samples such as plasma or tissue homogenates.

Materials:

• Biological sample (e.g., 100 µL plasma, 10 mg tissue homogenate)

• 17:0-22:4 PC-d5 internal standard solution (concentration verified)

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Deionized water

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: Place the biological sample in a glass centrifuge tube.

• Internal Standard Spiking: Add a precise and known amount of 17:0-22:4 PC-d5 internal standard solution to the sample. The amount should be chosen to be within the linear range of the instrument's detector.

• Monophasic Mixture Formation: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent ratio of 2:1:0.8 (v/v/v) of chloroform:methanol:water (including the water from the sample). Vortex the mixture vigorously for 1 minute.

• Phase Separation: Add 1 volume of chloroform and 1 volume of deionized water to the monophasic mixture. Vortex for 1 minute and then centrifuge at 1,000 x g for 10 minutes at 4°C to induce phase separation.

• Lipid-Containing Phase Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Solvent Evaporation: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of an appropriate solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1 v/v or isopropanol/acetonitrile/water).

LC-MS/MS Analysis

This is a general procedure and parameters should be optimized for the specific instrument and lipid classes of interest.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used for separating different lipid species.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40 v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 50-60°C) for reproducible retention times.

Mass Spectrometry Conditions:

• Ionization Mode: Positive ion mode is generally used for the detection of phosphatidylcholines, as they readily form [M+H]⁺ or [M+Na]⁺ adducts.

• Scan Type: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective method for quantification. The precursor ion of the endogenous lipid and the internal standard are selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.

  • MRM Transition for Endogenous PC (example): The precursor ion corresponding to the specific PC species of interest is selected, and a characteristic fragment ion (e.g., the phosphocholine headgroup at m/z 184.07) is monitored.

  • MRM Transition for 17:0-22:4 PC-d5: The precursor ion of 17:0-22:4 PC-d5 (m/z 829.2) is selected, and a characteristic fragment ion (e.g., the phosphocholine headgroup at m/z 184.07) is monitored.

• Collision Energy: Optimized for each lipid species to achieve the most abundant and stable fragment ion signal.

• Data Analysis: The peak area of the endogenous lipid is normalized to the peak area of the 17:0-22:4 PC-d5 internal standard. The concentration of the endogenous lipid is then calculated using a calibration curve generated from standards of the analyte of interest.

Mandatory Visualizations

Experimental Workflow for Quantitative Lipidomics

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Logic of Internal Standard-Based Quantification

Caption: The logical basis for using an internal standard to achieve accurate quantification in mass spectrometry.

Safety and Handling

17:0-22:4 PC-d5 is typically supplied in a solution of flammable organic solvents. Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood. Refer to the manufacturer's Safety Data Sheet (SDS) for detailed safety information.[5]

Conclusion

17:0-22:4 PC-d5 is an indispensable tool for researchers, scientists, and drug development professionals engaged in lipidomics. Its well-defined chemical properties and its ability to mimic the behavior of endogenous phosphatidylcholines during sample preparation and analysis make it an excellent internal standard for robust and reliable quantification. The experimental workflow and principles outlined in this guide provide a solid foundation for the successful application of this standard in a variety of research contexts.

References

• 1. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 2. biochem.wustl.edu [biochem.wustl.edu]
• 3. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 4. benchchem.com [benchchem.com]
• 5. 17:0-22:4 PC-d5, Avanti, 2342575-43-1, 855678L, Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Structure Elucidation of 17:0-22:4 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical techniques and data interpretation used to elucidate the structure of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine (17:0-22:4 PC-d5). This deuterated phosphatidylcholine is a critical internal standard in lipidomics, enabling accurate quantification of complex lipids in biological systems.

Molecular Profile

17:0-22:4 PC-d5 is a synthetic glycerophospholipid with a defined chemical structure. Its key features are a saturated heptadecanoic acid (17:0) at the sn-1 position, a polyunsaturated docosatetraenoic acid (22:4) at the sn-2 position, and a phosphocholine headgroup attached to a glycerol backbone deuterated with five deuterium atoms.

Property	Value
Systematic Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine
Molecular Formula	C₄₇H₈₁D₅NO₈P
Exact Mass	828.6405 Da
Formula Weight	829.21 g/mol

Mass Spectrometry Analysis

Mass spectrometry is the primary technique for the structural confirmation and quantification of 17:0-22:4 PC-d5. High-resolution mass spectrometry provides accurate mass measurements, while tandem mass spectrometry (MS/MS) elucidates the molecular structure through fragmentation analysis.

Tandem Mass Spectrometry (MS/MS) Fragmentation Profile

Collision-induced dissociation (CID) of the protonated molecule [M+H]⁺ of 17:0-22:4 PC-d5 yields a series of characteristic fragment ions. The most prominent is the phosphocholine headgroup fragment. Other significant fragments arise from the neutral loss of the fatty acyl chains and the headgroup.

Precursor Ion (m/z)	Fragment Ion (m/z)	Identity/Interpretation
829.6 (calc.)	184.07	Phosphocholine headgroup
829.6 (calc.)	[M+H - 183.07]⁺	Loss of the phosphocholine headgroup
829.6 (calc.)	[M+H - 270.26]⁺	Neutral loss of heptadecanoic acid (17:0)
829.6 (calc.)	[M+H - 330.26]⁺	Neutral loss of docosatetraenoic acid (22:4)
829.6 (calc.)	544.37	Diagnostic ion for sn-1 position of 17:0[1]
829.6 (calc.)	482.36	Diagnostic ion for sn-1 position of 22:4 (in case of isomerization)[1]

Note: The d5-label on the glycerol backbone will shift the mass of fragments containing the glycerol moiety by 5 Da compared to the non-deuterated analog.

Advanced Fragmentation for Double Bond Localization

A novel technique, Ozone-Nitrogen Oxide Electrospray Ionization (OzNOxESI), allows for the precise localization of the double bonds within the 22:4 fatty acyl chain.[2][3] This method generates specific product ions for each double bond. For 17:0-22:4(n-6,9,12,15) PC-d5, this technique produces pairs of product ions for each of the four double bonds, including an ozonolysis aldehyde product and a companion product from the loss of CHO.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule, confirming the connectivity and stereochemistry.

Predicted NMR Data

¹H-NMR (predicted):

• ~5.3 ppm: Olefinic protons of the 22:4 acyl chain.

• ~5.2 ppm: sn-2 proton of the glycerol backbone.

• ~4.3 ppm & ~4.1 ppm: sn-1 and sn-3 protons of the glycerol backbone.

• ~3.3 ppm: N-trimethyl protons of the choline headgroup.

• ~2.3 ppm: α-methylene protons of the acyl chains.

• ~2.0 ppm: Allylic protons of the 22:4 acyl chain.

• ~1.6 ppm: β-methylene protons of the acyl chains.

• ~1.3 ppm: Methylene protons of the acyl chains.

• ~0.9 ppm: Terminal methyl protons of the acyl chains.

³¹P-NMR (predicted):

• A single resonance around -0.13 ppm is expected for the phosphodiester, characteristic of phosphatidylcholines.

²H-NMR:

• Deuterium NMR would show resonances corresponding to the five deuterium atoms on the glycerol backbone, providing information on the mobility and orientation of the headgroup region in a membrane environment.

Experimental Protocols

Lipid Extraction for Mass Spectrometry

A standard Folch or Bligh-Dyer lipid extraction is typically employed to isolate lipids from biological matrices before analysis.

• Homogenization: Homogenize the sample in a chloroform:methanol mixture (2:1, v/v).

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PC-d5 to the homogenate.

• Phase Separation: Add saline solution to induce phase separation.

• Lipid Collection: Collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., Waters Acquity UPLC CSH C18, 100 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute more hydrophobic lipids.

  • Flow Rate: 0.3-0.6 mL/min.

  • Column Temperature: 55 °C.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Data Acquisition: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) to collect both MS1 and MS/MS spectra.

  • MS1 Scan Range: m/z 300-1200.

  • MS/MS: Isolate the precursor ion of 17:0-22:4 PC-d5 and fragment using an appropriate collision energy to generate the characteristic product ions.

Biological Context and Signaling Pathways

While 17:0-22:4 PC-d5 is a synthetic standard, its non-deuterated counterpart, PC(17:0/22:4), and other polyunsaturated fatty acid (PUFA)-containing phosphatidylcholines are integral to cellular function.

Phosphatidylcholine Biosynthesis (Kennedy Pathway)

The primary route for phosphatidylcholine synthesis in eukaryotes is the Kennedy pathway. This pathway involves the activation of choline and its subsequent condensation with diacylglycerol (DAG).

Phosphatidylcholine Degradation and Signaling

Phosphatidylcholines are substrates for various phospholipases, which generate important second messengers. The release of the 22:4 PUFA from the sn-2 position by phospholipase A₂ (PLA₂) is a key step in the generation of eicosanoids and other lipid mediators involved in inflammation and cell signaling.

Mandatory Visualizations

Caption: Experimental workflow for lipidomics analysis using 17:0-22:4 PC-d5.

Caption: Key MS/MS fragmentation pathways of protonated 17:0-22:4 PC-d5.

Caption: The Kennedy pathway for de novo phosphatidylcholine biosynthesis.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]

Technical Guide: 17:0-22:4 PC-d5 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterated phosphatidylcholine, 17:0-22:4 PC-d5. The information is compiled from commercially available Certificates of Analysis and relevant scientific literature to support its use as an internal standard in lipidomic studies.

Quantitative Data Summary

The following tables summarize the key quantitative data for 17:0-22:4 PC-d5, also known as 1-heptadecanoyl-2-(docosahexaenoyl-d5)-sn-glycero-3-phosphocholine.

Table 1: General Properties

Property	Value	Source
Synonym	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine	[1][2]
Molecular Weight	829.21 g/mol	[1][2][3]
Chemical Formula	C47H81D5NO8P	[1][2][3]
CAS Number	2342575-43-1	[2][4]
Physical State	Solution in 1:1 Dichloromethane:Methanol	[1]
Storage	-20°C	[1][2][4]
Purity	>99%	[2][4]
Stability	One year from date of receipt	[1][2]

Table 2: Analytical Specifications

Analysis	Specification	Result	Source
Physical Examination	Clear, colorless solution with no foreign matter	Pass	[1]
TLC	>99% Purity; Ninhydrin: negative; Iodine: one major spot; Phosphorus: positive; Charring: positive; Water drip: one major spot	>99% Purity	[1]
Proton NMR	Spectrum consistent with structure	Consistent with structure	[1]
FAME (GC/FID)	NLT 99% combined 17:0 and 22:4 (AUC)	99.3% combined 17:0 and 22:4 (AUC)	[1]
UV Oxidation	NMT 5% total all wavelengths	1.18% total all wavelengths	[1]
Mass Spectroscopy	[M+H]+ = 830.2 ± 1 amu	[M+H]+ = 830.0 amu	[1]
Isotopic Purity by Mass Spec	Report	97.6%	[1]

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in the analysis of phosphatidylcholines.

Thin-Layer Chromatography (TLC) for Purity Assessment

Objective: To separate and visualize the phospholipid to assess its purity.

Materials:

• TLC plates (Silica gel G)

• Developing tank

• Solvent system: A common system for phospholipids is chloroform:methanol:water (65:25:4, v/v/v).[5]

• Visualization reagents:

  • Iodine vapor[5]

  • Ninhydrin spray (for primary amines)[5]

  • Phosphorus spray (for phosphate groups)[5]

  • Charring reagent (e.g., sulfuric acid solution)

• Heat source (hot plate)[5]

Procedure:

• Activate the TLC plate by heating it at 110°C for 10-15 minutes.

• Dissolve a small amount of the 17:0-22:4 PC-d5 standard in a suitable solvent (e.g., chloroform:methanol 2:1).

• Spot the dissolved sample onto the baseline of the TLC plate using a capillary tube.

• Place the plate in a developing tank pre-saturated with the solvent system.

• Allow the solvent to migrate up the plate until it is approximately 1 cm from the top.

• Remove the plate from the tank and mark the solvent front.

• Dry the plate in a fume hood.

• Visualize the separated spots using the appropriate reagents:

  • Iodine: Place the plate in a tank containing iodine crystals. Lipids will appear as yellow-brown spots.

  • Ninhydrin: Spray the plate with ninhydrin solution and heat. Primary amines will appear as purple spots (should be negative for PC).

  • Phosphorus Spray: Spray the plate with a phosphorus-specific reagent and heat. Phosphate-containing lipids will appear as blue spots.

  • Charring: Spray with a charring reagent and heat at a high temperature. Organic compounds will appear as dark spots.

• Calculate the retardation factor (Rf) value for the major spot and compare it to a known standard if available. The presence of a single major spot indicates high purity.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Fatty Acid Composition

Objective: To determine the fatty acid composition of the phosphatidylcholine after conversion to fatty acid methyl esters (FAMEs).

Materials:

• Gas chromatograph with a flame ionization detector (FID).

• Capillary column suitable for FAME analysis (e.g., a wax-type column).[6]

• Reagents for transesterification (e.g., methanolic HCl or BF3 in methanol).[4]

• Heptane or hexane for extraction.[4]

• Internal standard (e.g., a fatty acid not present in the sample).

• Carrier gas (Helium or Hydrogen).[4][7]

Procedure:

• Transesterification:

  • Place a known amount of the lipid sample in a reaction vial.

  • Add the transesterification reagent (e.g., 2 mL of methanolic HCl).[4]

  • Heat the mixture at a specific temperature (e.g., 80°C) for a defined time (e.g., 20 minutes).[4]

  • Cool the reaction mixture to room temperature.

• Extraction:

  • Add a nonpolar solvent like heptane (e.g., 2 mL) to extract the FAMEs.[4]

  • Vortex the mixture and allow the layers to separate.

  • Carefully transfer the upper organic layer containing the FAMEs to a new vial for GC analysis.

• GC-FID Analysis:

  • Inject a small volume (e.g., 1 µL) of the FAMEs extract into the GC.[4]

  • The GC oven temperature is programmed to ramp up to separate the FAMEs based on their boiling points. A typical program might start at a lower temperature, hold, and then ramp up to a final temperature.[4]

  • The FAMEs are detected by the FID as they elute from the column.

  • Identify the fatty acid methyl esters by comparing their retention times to those of a known FAME standard mixture.

  • Quantify the relative amounts of each fatty acid by integrating the peak areas. The results should confirm the presence of heptadecanoic acid (17:0) and docosahexaenoic acid (22:4).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To confirm the chemical structure of the 17:0-22:4 PC-d5 molecule.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

• Deuterated solvent (e.g., CDCl3).

• Internal standard (e.g., tetramethylsilane, TMS).

Procedure:

• Dissolve the sample in the deuterated solvent in an NMR tube.

• Acquire proton (¹H) and phosphorus (³¹P) NMR spectra.[8]

• ¹H NMR: The proton spectrum will show characteristic signals for the different protons in the molecule, including the fatty acyl chains, the glycerol backbone, and the choline headgroup. The integration of these signals should be consistent with the number of protons in each part of the molecule.

• ³¹P NMR: The phosphorus spectrum will show a single peak characteristic of the phosphocholine headgroup, confirming the phospholipid class.[8]

• Compare the observed chemical shifts and coupling constants with expected values for this structure to confirm its identity.

Mass Spectrometry (MS) for Molecular Weight and Isotopic Purity

Objective: To confirm the molecular weight and determine the isotopic purity of the deuterated standard.

Materials:

• Mass spectrometer (e.g., a quadrupole time-of-flight (Q-TOF) or an ion trap mass spectrometer).[9]

• Electrospray ionization (ESI) source.

• Solvent for infusion (e.g., chloroform:methanol with an ammonium salt).[9]

Procedure:

• Dissolve the sample in a suitable solvent for direct infusion into the mass spectrometer.

• Acquire the mass spectrum in positive ion mode.

• The spectrum should show a prominent peak for the protonated molecule [M+H]+ at m/z 830.2.[1]

• To determine isotopic purity, analyze the distribution of isotopologues around the main peak. The relative intensity of the peak corresponding to the d5-labeled molecule compared to the unlabeled (d0) and other deuterated species will determine the isotopic purity.

• Tandem MS (MS/MS) can be performed to further confirm the structure by fragmenting the parent ion and analyzing the resulting daughter ions. For phosphatidylcholines, a characteristic fragment ion at m/z 184 corresponding to the phosphocholine headgroup is expected in positive ion mode.[9]

Mandatory Visualizations

Phosphatidylcholine Metabolism and Signaling Pathway

Caption: Metabolism of phosphatidylcholine via synthesis, remodeling, and generation of signaling lipids.

Experimental Workflow for 17:0-22:4 PC-d5 Analysis

Caption: Workflow for the comprehensive analysis of 17:0-22:4 PC-d5.

References

• 1. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. Phosphatidylcholine: Composition, Functions, Techniques, and Applications - Creative Proteomics [creative-proteomics.com]
• 4. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. gcms.cz [gcms.cz]
• 7. static.igem.org [static.igem.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. d-nb.info [d-nb.info]

A Guide to the Deuterated Phospholipid Standard: 17:0-22:4 PC-d5

For researchers, scientists, and professionals in drug development engaged in lipidomics and metabolic research, precision and accuracy are paramount. The use of internal standards is a cornerstone of quantitative analysis, ensuring reliable and reproducible results. One such critical standard is 1-heptadecanoyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine-N,N,N-trimethyl-d5 (17:0-22:4 PC-d5), a deuterated phosphatidylcholine. This technical guide provides an overview of this synthetic lipid standard, its properties, and where to procure it.

Product Overview

17:0-22:4 PC-d5 is a high-purity, deuterated lipid standard essential for mass spectrometry-based lipidomics. The deuterium labeling provides a distinct mass shift, allowing it to be differentiated from endogenous lipids in complex biological samples. This makes it an ideal internal standard for the accurate quantification of phosphatidylcholines. Its chemical structure consists of a glycerol backbone with a heptadecanoic acid (17:0) at the sn-1 position, a docosahexaenoic acid (22:4) at the sn-2 position, and a phosphocholine headgroup with five deuterium atoms on the choline moiety.

Physicochemical Properties and Specifications

The following table summarizes the key quantitative data and specifications for 17:0-22:4 PC-d5, compiled from various suppliers.

Property	Value	Source
Synonym(s)	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine
CAS Number	2342575-43-1	[][2]
Molecular Formula	C47H81D5NO8P	[2]
Molecular Weight	829.21 g/mol (may vary slightly by source)	[2][]
Purity	>99% (typically assessed by TLC)	[2]
Form	Solution (typically 1 mg/mL)
Storage Temperature	-20°C	[2]
Shipping Condition	Dry ice

Commercial Availability

17:0-22:4 PC-d5 is a specialized chemical for research purposes and can be purchased from a select number of reputable suppliers. These companies focus on the synthesis and purification of high-quality lipid standards.

Supplier	Product Number	Notes
Avanti Polar Lipids	855678L	A primary manufacturer of high-purity lipids.[2]
Sigma-Aldrich (MilliporeSigma)	855678L (Avanti)	Distributor for Avanti Polar Lipids outside of the United States.
MedChemExpress	HY-145781S	Supplier of biochemicals and research compounds.[4]
BOC Sciences	2342575-43-1	Offers this product, including in bulk quantities.[]

It is advisable to contact the suppliers directly for current pricing, availability, and to request a certificate of analysis for specific lot numbers.

Experimental Applications and Methodologies

As a deuterated internal standard, 17:0-22:4 PC-d5 is primarily utilized in quantitative lipidomics workflows, most commonly employing liquid chromatography-mass spectrometry (LC-MS).

Typical Experimental Workflow:

The general application of this standard involves its addition to a biological sample (e.g., plasma, tissue homogenate) at a known concentration prior to lipid extraction. The workflow can be visualized as follows:

References

• 2. avantiresearch.com [avantiresearch.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

The Pivotal Role of Deuterated Phospholipids in Advancing Lipidomics Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate and dynamic world of lipidomics, the precise and accurate quantification and structural elucidation of lipids are paramount. Deuterated phospholipids, which are lipid molecules where one or more hydrogen atoms have been replaced by their heavier isotope, deuterium, have emerged as indispensable tools in this field. Their unique physicochemical properties, particularly their mass shift, make them ideal internal standards for mass spectrometry-based lipid analysis, enabling robust quantification and correction for experimental variability.[1][2] Furthermore, their use extends to metabolic labeling studies to trace the fate of lipids in biological systems and to structural biology techniques for investigating membrane dynamics. This guide provides a comprehensive overview of the function of deuterated phospholipids in lipidomics, detailing experimental protocols, data presentation, and the visualization of relevant workflows and pathways.

Core Functions of Deuterated Phospholipids in Lipidomics

The application of deuterated phospholipids in lipidomics is multifaceted, primarily revolving around their utility in quantitative analysis, metabolic tracing, and structural biology.

Internal Standards for Accurate Quantification

The most widespread application of deuterated phospholipids is as internal standards in mass spectrometry (MS)-based lipidomics.[3][4] The core principle lies in the stable isotope dilution technique. A known amount of a deuterated lipid analog is spiked into a biological sample at the very beginning of the sample preparation process.[4] Because the deuterated standard is chemically identical to its endogenous, non-deuterated counterpart, it experiences the same extraction efficiency, ionization response, and potential sample loss during the entire analytical workflow.[2] By measuring the ratio of the signal intensity of the endogenous lipid to the deuterated internal standard, accurate quantification can be achieved, as this ratio remains constant even with variations in sample handling.[5]

Advantages of Using Deuterated Internal Standards:

• Correction for Matrix Effects: Biological samples are complex matrices that can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. Deuterated standards co-elute with the analyte of interest and experience the same matrix effects, allowing for reliable correction.[6]

• Compensation for Sample Loss: During the multi-step process of lipid extraction and sample preparation, some sample loss is inevitable. Since the deuterated standard is added at the beginning, it accounts for this loss.

• Improved Precision and Accuracy: By normalizing the data, deuterated standards significantly reduce the variability between samples and improve the overall precision and accuracy of the quantitative results.[5]

Metabolic Labeling for Tracking Lipid Dynamics

Deuterated phospholipids and their precursors, such as deuterated fatty acids or deuterated water (D₂O), are powerful tools for metabolic labeling studies to investigate the dynamics of lipid metabolism in vivo and in vitro.[7][8][9] By introducing a deuterated precursor into a biological system, researchers can trace its incorporation into newly synthesized lipids over time. This allows for the determination of:

• Lipid Turnover Rates: The rate at which lipids are synthesized and degraded can be quantified by monitoring the incorporation and subsequent decay of the deuterium label in specific lipid species.[7][10]

• Metabolic Flux Analysis: The flow of metabolites through various lipid synthesis and modification pathways can be elucidated.[9] For instance, labeling with deuterated choline can be used to track the synthesis of phosphatidylcholine.[11]

• De Novo Lipogenesis: The synthesis of new fatty acids and their incorporation into complex lipids can be monitored.[12]

Probes in Structural Biology

The difference in the neutron scattering length between hydrogen and deuterium makes deuterated phospholipids invaluable in structural biology techniques like small-angle neutron scattering (SANS) and neutron diffraction.[13][14][15] These methods are used to study the structure and dynamics of lipid bilayers and membrane proteins. By selectively deuterating specific parts of a phospholipid molecule (e.g., the headgroup or the acyl chains), researchers can create contrast and highlight different components of a membrane assembly.[13] This allows for the determination of:

• Membrane thickness and structure.[14]

• The location and orientation of membrane-associated proteins.[16]

• The dynamics and fluidity of lipid bilayers.[13]

Similarly, in Nuclear Magnetic Resonance (NMR) spectroscopy, deuteration simplifies complex spectra and allows for the study of the structure and dynamics of lipids and their interactions with other molecules.[17]

Experimental Protocols

Quantitative Lipidomics using Deuterated Internal Standards with LC-MS/MS

This protocol provides a general workflow for the quantitative analysis of phospholipids in a biological sample using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated internal standards.

Materials:

• Biological sample (e.g., plasma, tissue homogenate, cell lysate)

• Deuterated phospholipid internal standard mixture (containing standards for the lipid classes of interest)

• LC-MS grade solvents: methanol, chloroform, water, acetonitrile, isopropanol

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Sample Preparation and Internal Standard Spiking:

  • To a known amount of the biological sample (e.g., 100 µL of plasma), add a precise volume of the deuterated internal standard mixture. The concentration of the internal standards should be chosen to be within the linear range of the instrument's response.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

  • Vortex thoroughly to ensure complete mixing and protein precipitation.

  • Add water to induce phase separation.

  • Centrifuge to separate the aqueous and organic layers.

  • Carefully collect the lower organic layer, which contains the lipids.[2]

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., a mixture of acetonitrile and isopropanol).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the different lipid classes and species using a suitable chromatography column (e.g., a C18 reversed-phase column).

  • Detect and quantify the endogenous lipids and their corresponding deuterated internal standards using the mass spectrometer in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Calculate the peak area ratio of each endogenous lipid to its corresponding deuterated internal standard.

  • Determine the concentration of the endogenous lipids using a calibration curve generated from known concentrations of non-deuterated standards and a fixed concentration of the deuterated internal standards.

Metabolic Labeling of Cultured Cells with Deuterated Fatty Acids

This protocol describes a method for labeling cellular lipids with a deuterated fatty acid to study its incorporation and metabolism.

Materials:

• Cultured mammalian cells

• Cell culture medium

• Deuterated fatty acid (e.g., D2-linoleic acid)

• Fatty acid-free bovine serum albumin (BSA)

• Solvents for lipid extraction (as above)

• LC-MS/MS system

Procedure:

• Preparation of Labeling Medium:

  • Prepare a stock solution of the deuterated fatty acid complexed to BSA.

  • Add the deuterated fatty acid-BSA complex to the cell culture medium to the desired final concentration.

• Cell Labeling:

  • Remove the existing medium from the cultured cells and replace it with the labeling medium.

  • Incubate the cells for the desired period to allow for the uptake and incorporation of the deuterated fatty acid.

• Cell Harvesting and Lipid Extraction:

  • After the incubation period, wash the cells with phosphate-buffered saline (PBS) to remove any remaining labeling medium.

  • Harvest the cells and perform lipid extraction as described in the previous protocol. It is recommended to add a different set of deuterated internal standards (not the one used for labeling) at this stage for accurate quantification.

• LC-MS/MS Analysis:

  • Analyze the lipid extract by LC-MS/MS to identify and quantify the lipid species that have incorporated the deuterated fatty acid. The mass shift corresponding to the number of deuterium atoms in the fatty acid will be observed.

• Data Analysis:

  • Determine the extent of incorporation of the deuterated fatty acid into different phospholipid classes and species.

  • Analyze the metabolic products of the deuterated fatty acid to trace its conversion through different pathways.

Data Presentation

Quantitative data from lipidomics experiments should be presented in a clear and organized manner to facilitate interpretation and comparison. Tables are an effective way to summarize this information.

Table 1: Comparison of Quantitative Performance with and without Deuterated Internal Standards

Parameter	Without Internal Standard	With Deuterated Internal Standard	Reference
Coefficient of Variation (CV%)
Intra-assay	15-30%	<10%	[5]
Inter-assay	20-40%	<15%	[5]
Matrix Effect	Significant ion suppression/enhancement observed	Corrected by normalization to the internal standard	[6]
Recovery	Variable and difficult to assess	Accounted for by the internal standard	[6]
Accuracy (Bias)	Can be significantly skewed	High, with bias typically <15%	[5]

Table 2: Example of Deuterated Internal Standards for Phospholipid Classes

Lipid Class	Deuterated Internal Standard	Abbreviation
Phosphatidylcholine	1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine	PC(14:0/14:0)-d54
Phosphatidylethanolamine	1,2-dipalmitoyl-d62-sn-glycero-3-phosphoethanolamine	PE(16:0/16:0)-d62
Phosphatidylserine	1,2-distearoyl-d70-sn-glycero-3-phosphoserine	PS(18:0/18:0)-d70
Phosphatidylinositol	1-stearoyl-d35-2-arachidonoyl-sn-glycero-3-phosphoinositol	PI(18:0-d35/20:4)
Phosphatidic Acid	1,2-dipalmitoyl-d62-sn-glycero-3-phosphate	PA(16:0/16:0)-d62
Sphingomyelin	N-palmitoyl-d31-D-erythro-sphingosylphosphorylcholine	SM(d18:1/16:0)-d31

Mandatory Visualizations

Experimental and Logical Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. euncl.org [euncl.org]
• 4. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative analysis of lipids: a higher-throughput LC–MS/MS-based method and its comparison to ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GIST Scholar: Metabolic Deuterium Oxide Labeling for Quantitative Lipidomics [scholar.gist.ac.kr]
• 9. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 10. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]
• 11. researchgate.net [researchgate.net]
• 12. molbio.princeton.edu [molbio.princeton.edu]
• 13. pubs.aip.org [pubs.aip.org]
• 14. ncnr.nist.gov [ncnr.nist.gov]
• 15. osti.gov [osti.gov]
• 16. Frontiers | Membrane Protein Structures in Lipid Bilayers; Small-Angle Neutron Scattering With Contrast-Matched Bicontinuous Cubic Phases [frontiersin.org]
• 17. avantiresearch.com [avantiresearch.com]

An In-Depth Technical Guide to 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 (PC(17:0/22:4)-d5)

This technical guide provides a comprehensive overview of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5, a deuterated synthetic phospholipid primarily utilized as an internal standard in mass spectrometry-based lipidomics. This document is intended for researchers, scientists, and drug development professionals engaged in quantitative lipid analysis.

Core Concepts and Applications

1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5, also known as PC(17:0/22:4)-d5, is a high-purity, stable isotope-labeled analog of a naturally occurring phosphatidylcholine. The incorporation of five deuterium atoms (d5) on the glycerol backbone results in a mass shift that allows it to be distinguished from endogenous lipids by a mass spectrometer. Its chemical behavior, however, is nearly identical to its non-deuterated counterpart, making it an ideal internal standard.[1]

The primary application of PC(17:0/22:4)-d5 is to ensure the accuracy and reproducibility of quantitative lipidomics studies.[1] When added to a biological sample at a known concentration before lipid extraction and analysis, it accounts for variability in sample preparation, extraction efficiency, and instrument response.

Physicochemical Properties

The key physicochemical properties of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 are summarized in the table below.

Property	Value	Reference
Synonyms	PC(17:0/22:4)-d5, 17:0-22:4 PC-d5	[2][3]
Molecular Formula	C47H81D5NO8P	[2]
Formula Weight	829.21 g/mol	[2]
Exact Mass	828.64 Da	[2]
Purity	>99%	[2]
CAS Number	2342575-43-1	[2]
Storage Temperature	-20°C	[2]
Physical State	Provided in a solution, typically Dichloromethane:Methanol (1:1)	[2]
Solubility	Soluble in Dichloromethane and Methanol	[3]

Experimental Protocols

The following is a representative protocol for the use of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 as an internal standard in a typical LC-MS/MS-based lipidomics workflow for plasma samples. This standard is often included in commercially available internal standard mixtures, such as the Avanti SPLASH® LIPIDOMIX®.[4]

Preparation of Internal Standard Spiking Solution

It is common for PC(17:0/22:4)-d5 to be part of a comprehensive internal standard mixture. For instance, in the UltimateSPLASH™ ONE mixture, its target concentration is 50 µg/mL.[5] A working solution is typically prepared by diluting the stock mixture in an appropriate solvent.

• Stock Solution: Obtain a certified stock solution of the internal standard or mixture.

• Working Solution Preparation: Prepare a working solution by diluting the stock solution with a suitable solvent, such as a mixture of methanol and methyl tert-butyl ether (MTBE). The final concentration of the internal standard in the spiking solution should be optimized based on the expected concentration of the endogenous analytes and the sensitivity of the mass spectrometer. A concentration of 0.2 µM has been used in some studies for similar phosphatidylcholine internal standards.

Sample Preparation and Lipid Extraction (MTBE Method)

This protocol is based on the widely used MTBE extraction method, which is efficient for a broad range of lipids.

• Sample Thawing: Thaw frozen plasma or serum samples on ice.

• Aliquoting: In a clean glass tube, add 20 µL of the plasma or serum sample.

• Internal Standard Spiking: Add a defined volume (e.g., 10 µL) of the internal standard working solution to the sample.

• Methanol Addition: Add 225 µL of cold methanol and vortex thoroughly to precipitate proteins.[4]

• MTBE Addition: Add 750 µL of MTBE and vortex for 1 minute.[4]

• Incubation: Incubate the mixture on a shaker for 1 hour at room temperature.

• Phase Separation: Add 188 µL of water to induce phase separation and vortex for 20 seconds.[4]

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[4]

• Collection of Organic Phase: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., acetonitrile/isopropanol 1:9, v/v).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, with a gradual increase in mobile phase B to elute the more hydrophobic lipid species.

  • Flow Rate: A flow rate of 0.3-0.4 mL/min is common.

  • Column Temperature: 45°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for the detection of phosphatidylcholines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and specific method for quantitative analysis. The MRM transition for PC(17:0/22:4)-d5 would be determined by direct infusion of the standard. The precursor ion will correspond to the [M+H]+ adduct, and the product ion will typically be the phosphocholine headgroup fragment (m/z 184.07).

Data Analysis and Quantification

The concentration of the endogenous phosphatidylcholines is determined by calculating the ratio of the peak area of the endogenous lipid to the peak area of the PC(17:0/22:4)-d5 internal standard. This ratio is then used to calculate the absolute concentration based on the known amount of the internal standard added to the sample.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the use of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 as an internal standard in a lipidomics experiment.

Caption: Lipidomics workflow using an internal standard.

Logical Relationship for Quantification

The following diagram illustrates the logical relationship for the quantification of an endogenous analyte using an internal standard.

Caption: Principle of quantification with an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. lcms.cz [lcms.cz]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 17:0-22:4 PC-d5: Physical State, Properties, and Application

This technical guide provides a comprehensive overview of the deuterated synthetic phospholipid 17:0-22:4 PC-d5, intended for researchers, scientists, and drug development professionals. The document details its physical and chemical properties, and typical applications, and provides a general experimental workflow for its use.

Physical State and Appearance

17:0-22:4 PC-d5, also known as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine, is typically supplied as a solution. Commercially, it is often available at a concentration of 1 mg/mL dissolved in a solvent mixture such as dichloromethane and methanol.[1] When shipped and stored as recommended at -20°C, it is maintained in a frozen solid state.[1] At room temperature, it is a liquid solution.[] While the appearance of the pure compound after solvent evaporation is not explicitly detailed in the provided literature, analogous long-chain polyunsaturated phospholipids are often oily or waxy solids at room temperature. The product is noted to have a stability of one year when stored correctly and is not light-sensitive, but may be hygroscopic.[1]

Quantitative Data Summary

The following table summarizes the key quantitative and qualitative properties of 17:0-22:4 PC-d5.

Property	Value	Reference(s)
Chemical Formula	C47H81D5NO8P	[1]
Molecular Weight	829.19 g/mol
Exact Mass	828.64 Da	[1]
CAS Number	2342575-43-1	[1][]
Purity	>99%	[1]
Supplied Form	Solution
Typical Concentration	1 mg/mL
Solubility	Soluble in Dichloromethane (DCM) and Methanol	[]
Storage Temperature	-20°C	[1][]
Shipping Condition	Dry Ice

Experimental Protocols: Application as an Internal Standard

17:0-22:4 PC-d5 is primarily utilized as an internal standard for quantitative analysis in mass spectrometry-based lipidomics.[3] The deuterium labels give it a distinct mass from its endogenous, non-labeled counterparts, allowing for precise quantification.

General Protocol for Use as an Internal Standard in Lipidomics:

• Standard Preparation: Allow the 17:0-22:4 PC-d5 solution to warm to room temperature. Vortex briefly to ensure homogeneity. Prepare a working stock solution by diluting the commercial stock to a known concentration with an appropriate solvent, such as methanol or a chloroform:methanol mixture.

• Sample Spiking: Add a precise and known amount of the 17:0-22:4 PC-d5 working solution to each biological sample (e.g., plasma, cell lysate, tissue homogenate) before the lipid extraction process. This accounts for variability in extraction efficiency between samples.

• Lipid Extraction: Perform a lipid extraction on the spiked samples. A common method is the Bligh-Dyer or Folch extraction, which uses a chloroform:methanol:water solvent system to partition lipids into an organic phase.

• Sample Reconstitution: After extraction, the lipid-containing organic phase is evaporated to dryness under a stream of nitrogen. The dried lipid extract is then reconstituted in a suitable solvent for the analytical platform (e.g., methanol:isopropanol for liquid chromatography-mass spectrometry).

• Mass Spectrometry Analysis: Analyze the reconstituted samples using LC-MS or direct infusion mass spectrometry. The intensity of the signal for the deuterated standard (17:0-22:4 PC-d5) is measured along with the signals for the endogenous lipids of interest.

• Quantification: The concentration of the endogenous lipids is calculated by comparing the peak area or intensity of the endogenous lipid to the peak area or intensity of the known amount of the spiked 17:0-22:4 PC-d5 internal standard.

Workflow Visualization

The following diagram illustrates the general workflow for using 17:0-22:4 PC-d5 as an internal standard in a lipidomics experiment.

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Guide: 17:0-22:4 PC-d5 for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 17:0-22:4 PC-d5, a deuterated phosphatidylcholine internal standard essential for accurate and precise quantification of lipids in complex biological samples. Its primary application is in mass spectrometry-based lipidomics.

Core Properties and Quantitative Data

17:0-22:4 PC-d5, also known as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine, is a synthetic, stable isotope-labeled lipid.[1][2] The inclusion of five deuterium atoms (d5) provides a distinct mass shift, allowing it to be differentiated from its endogenous, non-labeled counterparts by a mass spectrometer, while maintaining nearly identical chemical and physical properties. This makes it an ideal internal standard to correct for variations during sample preparation and analysis.[2][3]

Property	Value	References
Molecular Formula	C47H81D5NO8P	[1][2]
Molecular Weight	829.21 g/mol (also cited as 829.19 g/mol )	[1][2][3][4][5]
Exact Mass	828.64 g/mol	[2]
Purity	>99%	[2]
CAS Number	2342575-43-1	[1][2][4]
Storage Temperature	-20°C	[2]
Common Synonyms	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine; PC 17:0-22:4-d5; PC(17:0/22:4)-d5	[1][2][6]

Experimental Protocols

The use of 17:0-22:4 PC-d5 as an internal standard is critical for quantitative lipidomics workflows using Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a representative protocol synthesized from established methodologies.

Lipid Extraction from Biological Samples (MTBE Method)

This protocol is suitable for extracting lipids from plasma or tissue homogenates.

• Sample Preparation: Aliquot 25 µL of plasma or an equivalent amount of tissue homogenate into a 2 mL glass vial.

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PC-d5 (e.g., from a stock solution like UltimateSPLASH™ ONE) to the sample.[7] The precise amount should be optimized based on the expected concentration of endogenous phosphatidylcholines.

• Solvent Addition: Add 231 µL of methanol (MeOH) and 770 µL of methyl-tert-butyl ether (MTBE).[7]

• Extraction: Vortex the mixture thoroughly and incubate for 1 hour at room temperature on an orbital shaker.[7]

• Phase Separation: Add 192.5 µL of water to induce phase separation. The final solvent ratio will be approximately 10:3:2.5 (MTBE:MeOH:Water).[7]

• Centrifugation: Centrifuge the sample at 15,800 x g for 10 minutes at 4°C to achieve clear separation of the aqueous and organic layers.[7]

• Collection: Carefully transfer the upper organic layer, which contains the lipids, to a new glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of a suitable solvent for LC-MS analysis, such as a 9:1 mixture of isopropanol:acetonitrile.[8]

Quantitative Analysis by LC-MS/MS

• Chromatographic Separation:

  • Column: Utilize a C18 or C30 reversed-phase column (e.g., Thermo Accucore™ C30, 2.6 µm, 2.1 mm x 100 mm).[8]

  • Mobile Phase A: 60:40 Acetonitrile:Water containing 10 mM ammonium formate and 0.1% formic acid.[2][8]

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile containing 10 mM ammonium formate and 0.1% formic acid.[2][8]

  • Flow Rate: 0.35 mL/min.[8]

  • Column Temperature: 45-55°C.[2][8]

  • Injection Volume: 2 µL.[8]

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute lipids based on their hydrophobicity. An example gradient is as follows:

    • 0-2 min: 20-30% B

    • 2-4 min: 30-60% B

    • 4-9 min: 60-85% B

    • 9-14 min: 85-90% B

    • 14-17.3 min: Hold at 95% B

    • 17.3-20 min: Return to 20% B for re-equilibration.[8]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for phosphatidylcholine analysis.

  • Analysis Mode: Data can be acquired using full scan mode followed by data-dependent MS/MS, or more targeted methods like Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM).[6]

  • Monitoring Ions: For quantification, monitor the specific precursor-to-product ion transition for 17:0-22:4 PC-d5 alongside the transitions for the endogenous lipids of interest. The d5-label ensures the precursor ion of the standard does not overlap with endogenous species.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a quantitative lipidomics experiment utilizing 17:0-22:4 PC-d5 as an internal standard.

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Signaling Pathways and Applications

While 17:0-22:4 PC-d5 is not a direct participant in signaling pathways, its role as an internal standard is crucial for studies that investigate them. Accurate quantification of changes in the lipidome allows researchers to infer the activity of various signaling cascades. For instance, alterations in the levels of specific phosphatidylcholines or other lipid classes can be indicative of:

• Membrane Remodeling: Changes in the composition of cell membranes, which affects receptor signaling and protein function.

• Enzyme Activity: The activity of enzymes like phospholipases (e.g., PLA2), which generate lipid second messengers from phosphatidylcholines.

• Disease Biomarkers: Identifying lipid species whose concentrations are significantly altered in pathological states, such as cancer or metabolic disorders.[8][9]

By enabling precise measurement, 17:0-22:4 PC-d5 supports the elucidation of complex lipid-mediated signaling networks and the discovery of novel therapeutic targets and biomarkers.

References

• 1. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Lipidomic Sample Preparation to Detect Phosphatidylcholine Alterations in Skeletal Muscle | Springer Nature Experiments [experiments.springernature.com]
• 5. biorxiv.org [biorxiv.org]
• 6. OzNOxESI: A Novel Mass Spectrometry Ion Chemistry for Elucidating Lipid Double-Bond Regioisomerism in Complex Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Relative Quantitation of Unsaturated Phosphatidylcholines Using 193 nm Ultraviolet Photodissociation Parallel Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Isotopic Purity of 17:0-22:4 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of 1-heptadecanoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine-d5 (17:0-22:4 PC-d5), a deuterated synthetic phospholipid. This document details its chemical properties, methods for determining isotopic enrichment, and its relevance in biological systems, particularly in the context of cellular signaling.

Introduction to 17:0-22:4 PC-d5

17:0-22:4 PC-d5 is a deuterated phosphatidylcholine containing a saturated fatty acid (heptadecanoic acid, 17:0) at the sn-1 position and a polyunsaturated fatty acid (docosahexaenoic acid, DHA, 22:6) at the sn-2 position. The 'd5' designation indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This stable isotope-labeled lipid is a valuable tool in lipidomics research, serving as an internal standard for the accurate quantification of its non-deuterated counterpart and other related lipid species in complex biological samples using mass spectrometry.

Chemical Structure:

• Systematic Name: 1-heptadecanoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine-d5

• Common Name: 17:0-22:4 PC-d5

• Molecular Formula: C₄₇H₈₁D₅NO₈P

• Molecular Weight: 829.21 g/mol

• CAS Number: 2342575-43-1

Quantitative Data on Isotopic Purity

The isotopic purity of a deuterated standard is a critical parameter for ensuring accurate quantification in mass spectrometry-based assays. It is defined as the percentage of the deuterated species relative to all isotopic variants of the molecule. A Certificate of Analysis for a commercially available 17:0-22:4 PC-d5 standard provides the following data:

Parameter	Specification	Result
Isotopic Purity	Report	97.6%
Purity (TLC)	>99%	>99%

Table 1: Summary of quantitative data for a representative batch of 17:0-22:4 PC-d5.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity for deuterated lipids like 17:0-22:4 PC-d5 is primarily achieved through high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry-Based Protocol

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for assessing isotopic enrichment.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 17:0-22:4 PC-d5 in a suitable organic solvent (e.g., methanol or chloroform:methanol 1:1, v/v) at a concentration of 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL in the initial mobile phase.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating phospholipids.

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient:

    • 0-2 min: 30% B

    • 2-12 min: Linear gradient to 100% B

    • 12-15 min: Hold at 100% B

    • 15.1-18 min: Return to 30% B and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Instrument: A high-resolution mass spectrometer such as an Orbitrap or a Time-of-Flight (TOF) instrument.

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for phosphatidylcholines.

  • Scan Mode: Full scan MS from m/z 100-1200.

  • Data Analysis:

    • Extract the ion chromatogram for the [M+H]⁺ ion of 17:0-22:4 PC-d5 (expected m/z ~830.6).

    • In the mass spectrum corresponding to the elution peak, identify and integrate the peak areas of the deuterated species (d5) and any significant non-deuterated (d0) or partially deuterated (d1-d4) isotopologues.

    • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Area(d5) / (Area(d0) + Area(d1) + ... + Area(d5))] x 100

NMR Spectroscopy-Based Protocol

NMR spectroscopy can be used to confirm the position of deuterium labeling and to estimate isotopic enrichment.

Methodology:

• Sample Preparation:

  • Dissolve a sufficient amount of 17:0-22:4 PC-d5 in a deuterated solvent (e.g., CDCl₃ or CD₃OD) to achieve a concentration of 5-10 mg/mL in an NMR tube.

• NMR Spectroscopy:

  • Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher).

  • Experiments:

    • ¹H NMR: Acquire a standard proton NMR spectrum. The absence or significant reduction of signals corresponding to the glycerol backbone protons will confirm the location of deuteration.

    • ²H NMR (Deuterium NMR): Acquire a deuterium NMR spectrum. The presence of a signal will directly confirm the presence of deuterium.

    • ¹³C NMR: Can also be used to observe changes in the carbon signals adjacent to the deuterated positions.

  • Data Analysis:

    • For ¹H NMR, the isotopic purity can be estimated by comparing the integral of a residual proton signal in the deuterated region to the integral of a proton signal from a non-deuterated part of the molecule (e.g., the fatty acid chains). This provides a semi-quantitative assessment.

Biological Significance and Signaling Pathways

Phosphatidylcholines containing docosahexaenoic acid (DHA), such as 17:0-22:4 PC, are highly enriched in neuronal and retinal membranes.[1][2] DHA-containing phospholipids play a crucial role in modulating the function of membrane-embedded proteins, including G protein-coupled receptors (GPCRs).[1][2]

One well-studied example is the visual transduction pathway, a classic GPCR signaling cascade. The presence of DHA in membrane phospholipids enhances the conformational changes in rhodopsin upon light activation, leading to more efficient activation of the G protein transducin and subsequent downstream signaling.[1][2]

Below is a diagram illustrating the general workflow for assessing the isotopic purity of 17:0-22:4 PC-d5 using LC-MS.

Caption: Workflow for Isotopic Purity Analysis of 17:0-22:4 PC-d5 by LC-MS.

The following diagram illustrates the role of DHA-containing phospholipids in a simplified G protein-coupled receptor signaling pathway.

Caption: Role of DHA-PC in GPCR Signaling.

Conclusion

The isotopic purity of 17:0-22:4 PC-d5 is a critical parameter for its use as an internal standard in quantitative lipidomics. This guide has outlined the methodologies for its determination, highlighting the importance of high-resolution mass spectrometry. Furthermore, the biological relevance of DHA-containing phospholipids in modulating cellular signaling pathways underscores the utility of such deuterated standards in advancing our understanding of lipid function in health and disease. Researchers and drug development professionals can leverage this information to ensure the accuracy and reliability of their experimental results.

References

• 1. web.pdx.edu [web.pdx.edu]
• 2. The role of docosahexaenoic acid containing phospholipids in modulating G protein-coupled signaling pathways: visual transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Lipidomics using 17:0-22:4 PC-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is a critical tool for understanding the complex roles of lipids in health and disease. Accurate and precise quantification of lipid species is essential for biomarker discovery, drug development, and a deeper understanding of cellular processes. Stable isotope-labeled internal standards are indispensable for correcting for variations in sample preparation and mass spectrometric analysis. 17:0-22:4 Phosphatidylcholine-d5 (17:0-22:4 PC-d5) is a deuterated synthetic phosphatidylcholine that serves as an ideal internal standard for the quantification of phosphatidylcholine (PC) species, particularly those containing polyunsaturated fatty acids (PUFAs) like docosatetraenoic acid (22:4). Its unique mass allows it to be distinguished from endogenous lipids, ensuring accurate quantification.

This application note provides a detailed protocol for the use of 17:0-22:4 PC-d5 in a quantitative lipidomics workflow using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Product Specifications

Parameter	Specification
Product Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5
Abbreviation	17:0-22:4 PC-d5
Molecular Formula	C₄₇H₈₁D₅NO₈P
Molecular Weight	829.21 g/mol
Purity	>99%
Storage	-20°C in a sealed container, protected from light

Quantitative Data Presentation

The following table presents representative concentrations of various phosphatidylcholine species, including those containing the 22:4 fatty acyl chain, in human plasma (NIST SRM 1950). These values were determined using LC-MS/MS with the aid of appropriate internal standards, demonstrating the utility of standards like 17:0-22:4 PC-d5 for accurate quantification.[1]

Phosphatidylcholine Species	Concentration (µmol/L) in NIST SRM 1950
PC(16:0/18:1)	135.3 ± 5.4
PC(16:0/18:2)	118.7 ± 4.7
PC(18:0/18:2)	88.9 ± 3.6
PC(18:1/18:2)	75.4 ± 3.0
PC(16:0/20:4)	48.5 ± 1.9
PC(18:0/20:4)	42.1 ± 1.7
PC(16:0/22:4)	Not explicitly quantified in this dataset, but related species are present
PC(18:0/22:4)	Not explicitly quantified in this dataset, but related species are present
PC(16:0/22:6)	18.9 ± 0.8
PC(18:0/22:6)	12.3 ± 0.5

Note: While the provided reference did not specifically quantify PC species with 22:4, the presence and quantification of other long-chain PUFA-containing PCs highlight the applicability of the methodology. The use of 17:0-22:4 PC-d5 would be crucial for the accurate determination of these and other related species.

Experimental Protocols

A generalized workflow for quantitative lipidomics using 17:0-22:4 PC-d5 is presented below.

References

• 1. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid quadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Phosphatidylcholines in Human Plasma using 17:0-22:4 PC-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of phosphatidylcholine (PC) species in human plasma. The protocol utilizes 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine (17:0-22:4 PC-d5) as an internal standard to ensure accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals engaged in lipidomics and biomarker discovery.

Introduction

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic membranes and play crucial roles in membrane integrity, cell signaling, and lipoprotein metabolism. Alterations in PC profiles have been linked to various diseases, including cancer, cardiovascular disease, and metabolic disorders. Consequently, accurate and precise quantification of PC species is essential for understanding disease pathogenesis and for the discovery of potential biomarkers.

LC-MS/MS has emerged as a powerful tool for lipid analysis due to its high sensitivity, selectivity, and ability to resolve complex lipid mixtures. The use of a stable isotope-labeled internal standard is critical to correct for variations in sample extraction, processing, and instrument response. 17:0-22:4 PC-d5 is an ideal internal standard for PC analysis as its odd-chain fatty acids (17:0 and 22:4) are not naturally abundant in most biological systems, and the deuterated headgroup provides a distinct mass shift for unambiguous detection.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-22:4 PC-d5 (Avanti Polar Lipids, Cat# 855678L or equivalent)

• Solvents: Methanol (LC-MS grade), Chloroform (HPLC grade), Acetonitrile (LC-MS grade), Isopropanol (LC-MS grade), Water (LC-MS grade)

• Additives: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade)

• Human Plasma: Collected in EDTA- or citrate-containing tubes

• Microcentrifuge tubes, glass vials, and other standard laboratory equipment

Sample Preparation: Lipid Extraction

This protocol is based on a modified Bligh & Dyer extraction method.

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 50 µL of plasma into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a 10 µg/mL working solution of 17:0-22:4 PC-d5 in methanol to each plasma sample.

• Protein Precipitation and Lipid Extraction:

  • Add 500 µL of a cold (-20°C) 2:1 (v/v) chloroform:methanol solution to each tube.

  • Vortex vigorously for 1 minute.

  • Incubate on a shaker at room temperature for 20 minutes.

• Phase Separation:

  • Add 150 µL of water to each tube to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of Organic Layer: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean 2 mL glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of 9:1 (v/v) acetonitrile:isopropanol. Vortex for 30 seconds to ensure complete dissolution.

• Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any insoluble debris.

• Transfer: Transfer the supernatant to an LC-MS vial with an insert for analysis.

Experimental Workflow

Caption: Workflow for the quantification of phosphatidylcholines.

LC-MS/MS Method

• LC System: Agilent 1290 Infinity LC system or equivalent

• MS System: Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer

• Column: Agilent ZORBAX EclipsePlus C18, 2.1 x 100 mm, 1.8 µm

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid

• LC Gradient:

Time (min)	%B	Flow Rate (mL/min)
0.0	32	0.4
1.5	45	0.4
5.0	52	0.4
8.0	58	0.4
11.0	66	0.4
14.0	70	0.4
18.0	75	0.4
21.0	97	0.4
25.0	97	0.4
25.1	32	0.4
30.0	32	0.4

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Ion Source Parameters:

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Curtain Gas: 35 psi

  • Gas 1 (Nebulizer Gas): 50 psi

  • Gas 2 (Heater Gas): 60 psi

• Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for Representative Phosphatidylcholines:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
17:0-22:4 PC-d5 (IS)	829.6	189.1	50	40
PC(16:0/18:1)	760.6	184.1	50	38
PC(16:0/18:2)	758.6	184.1	50	38
PC(18:0/18:1)	788.6	184.1	50	42
PC(18:0/18:2)	786.6	184.1	50	42
PC(18:1/18:2)	784.6	184.1	50	42

Note: The product ion for the deuterated internal standard (m/z 189.1) corresponds to the d5-phosphocholine headgroup, while the product ion for endogenous PCs (m/z 184.1) corresponds to the non-deuterated phosphocholine headgroup. Collision energies should be optimized for the specific instrument used.

Data Analysis and Results

Quantification was performed by calculating the peak area ratio of each endogenous PC species to the internal standard (17:0-22:4 PC-d5). Calibration curves were generated using a series of standard solutions of representative PCs with a fixed concentration of the internal standard.

Table 1: Quantification of Phosphatidylcholines in Healthy vs. Disease State Plasma

Phosphatidylcholine Species	Healthy Control (µg/mL, Mean ± SD, n=10)	Disease State X (µg/mL, Mean ± SD, n=10)	Fold Change	p-value
PC(16:0/18:1)	150.2 ± 12.5	125.8 ± 10.1	0.84	<0.01
PC(16:0/18:2)	85.6 ± 7.9	110.3 ± 9.2	1.29	<0.001
PC(18:0/18:1)	55.1 ± 5.2	42.7 ± 4.1	0.77	<0.01
PC(18:0/18:2)	120.4 ± 11.3	155.9 ± 14.8	1.29	<0.001
PC(18:1/18:2)	68.9 ± 6.5	88.2 ± 8.1	1.28	<0.001

This data is representative and for illustrative purposes only.

The results demonstrate the ability of this method to detect significant changes in the plasma phosphatidylcholine profile between healthy individuals and those with a specific disease state. The use of 17:0-22:4 PC-d5 ensures reliable quantification across a range of PC species.

Phosphatidylcholine Signaling Pathways

Phosphatidylcholines are central to cellular lipid metabolism and signaling. They are synthesized through two primary pathways: the de novo Kennedy pathway and the remodeling Lands cycle. PCs can also be hydrolyzed by phospholipases to generate second messengers such as diacylglycerol (DAG) and lysophosphatidylcholine (LPC), which are involved in a multitude of signaling cascades.

Phosphatidylcholine Synthesis Pathways

Caption: De novo synthesis and remodeling of phosphatidylcholine.

Downstream Signaling of Phosphatidylcholine Metabolites

Caption: Generation of second messengers from phosphatidylcholine.

Conclusion

The LC-MS/MS method presented in this application note provides a reliable and high-throughput approach for the quantification of phosphatidylcholine species in human plasma. The use of the deuterated internal standard, 17:0-22:4 PC-d5, is crucial for achieving accurate and precise results. This methodology is a valuable tool for researchers in various fields, including clinical research, drug development, and fundamental biology, enabling the detailed investigation of the role of phosphatidylcholines in health and disease.

Application Notes and Protocols for 17:0-22:4 PC-d5 in Plasma Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in mammalian membranes and play crucial roles in membrane structure, cell signaling, and lipoprotein metabolism. Accurate quantification of specific PC species in plasma is vital for understanding disease pathogenesis and for biomarker discovery. This document provides a detailed protocol for the quantitative analysis of lipids in plasma, utilizing 1-heptadecanoyl-2-(docosa-7Z,10Z,13Z,16Z-tetraenoyl)-sn-glycero-3-phosphocholine-1,1,2,2,3-d5 (17:0-22:4 PC-d5) as an internal standard to ensure accuracy and precision. The methodologies described are based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful technique for lipid analysis.[1][2][3]

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-22:4 PC-d5

• Plasma: Human plasma collected in K2EDTA tubes

• Solvents (LC-MS Grade): Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Acetonitrile (ACN), Isopropanol (IPA), Water

• Modifiers: Formic acid, Ammonium formate, Ammonium acetate

• Standard Reference Material: NIST SRM 1950 (Metabolites in Human Plasma) for method validation.

Internal Standard Stock Solution Preparation

Prepare a stock solution of 17:0-22:4 PC-d5 in methanol at a concentration of 1 mg/mL. Store the stock solution at -20°C. Working solutions are prepared by diluting the stock solution with methanol to the desired concentration for spiking into plasma samples.

Plasma Sample Preparation: Lipid Extraction

A liquid-liquid extraction procedure using MTBE is a widely used and effective method for extracting lipids from plasma.[2]

• Thaw Plasma: Thaw frozen plasma samples on ice.

• Aliquot: To a 1.5 mL microcentrifuge tube, add 10 µL of plasma.

• Spike Internal Standard: Add 10 µL of the 17:0-22:4 PC-d5 working solution to the plasma.

• Add Methanol: Add 225 µL of cold (-20°C) methanol. Vortex for 10 seconds.

• Add MTBE: Add 750 µL of cold (-20°C) MTBE. Vortex for 10 seconds and then shake for 6 minutes at 4°C.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds and then centrifuge at 14,000 rpm for 2 minutes.

• Collect Supernatant: Carefully collect the upper organic layer (containing the lipids) and transfer it to a new tube.

• Dry Down: Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitute: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 ACN:Water with 10 mM ammonium formate and 0.1% formic acid). Vortex and centrifuge to pellet any insoluble material before transferring to an autosampler vial.

Experimental Workflow Diagram

Caption: Workflow for plasma lipid analysis.

LC-MS/MS Analysis

The reconstituted lipid extract is analyzed using a liquid chromatography system coupled to a tandem mass spectrometer.

a. Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used for the separation of different lipid species.[4]

• Mobile Phase A: Acetonitrile/Water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

• Mobile Phase B: Isopropanol/Acetonitrile (90/10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

• Gradient: A typical gradient starts with a higher percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute the more hydrophobic lipids.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 45-55°C

• Injection Volume: 2-10 µL

b. Mass Spectrometry (MS) Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transitions:

  • 17:0-22:4 PC-d5 (Internal Standard): The precursor ion corresponds to the [M+H]+ adduct. The product ion is typically the phosphocholine headgroup fragment (m/z 184.1). The exact precursor m/z should be calculated based on the chemical formula (C47H81D5NO8P).

  • Endogenous PCs: The precursor ions correspond to the [M+H]+ of the specific PC species of interest. The product ion is also the phosphocholine headgroup fragment (m/z 184.1).

• Instrument Parameters: Optimize ion source parameters (e.g., spray voltage, capillary temperature, gas flows) according to the specific instrument manufacturer's recommendations.

Data Presentation

The use of a deuterated internal standard like 17:0-22:4 PC-d5 is crucial for correcting for variability in sample preparation and matrix effects, thereby ensuring high accuracy and precision.[4][6] While specific validation data for 17:0-22:4 PC-d5 is not publicly available in comprehensive tables, the following table represents typical performance characteristics for a validated LC-MS/MS method for phosphatidylcholines in plasma using a deuterated internal standard.

Table 1: Illustrative Quantitative Performance Data

Parameter	Specification	Typical Performance
Linearity
Calibration Range	Analyte dependent	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.99	> 0.995
Precision (%RSD)
Intra-day (n=6)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day (n=18, 3 days)	≤ 15% (≤ 20% at LLOQ)	< 15%
Accuracy (% Bias)
Intra-day (n=6)	Within ±15% (±20% at LLOQ)	± 10%
Inter-day (n=18, 3 days)	Within ±15% (±20% at LLOQ)	± 10%
Recovery	Consistent and reproducible	85 - 115%
Matrix Effect	Minimal	CV < 15%

LLOQ: Lower Limit of Quantification; %RSD: Percent Relative Standard Deviation. Note: This table is illustrative of typical performance and should be confirmed by in-house validation.

Signaling Pathway Context

Phosphatidylcholines are not only structural components of membranes but are also central to various signaling pathways. PCs can be synthesized via the Kennedy pathway and are substrates for various phospholipases (PLs) that generate second messengers. For instance, Phospholipase C (PLC) cleaves PC to generate diacylglycerol (DAG), which activates Protein Kinase C (PKC). Phospholipase D (PLD) produces phosphatidic acid (PA), another important signaling molecule. Phospholipase A2 (PLA2) releases fatty acids, such as arachidonic acid, which are precursors to eicosanoids.

Glycerophospholipid Metabolism and Signaling Pathway

Caption: Glycerophospholipid metabolism and PC signaling.

Conclusion

The protocol detailed in this application note provides a robust framework for the accurate and precise quantification of phosphatidylcholines in plasma using 17:0-22:4 PC-d5 as an internal standard. The use of a deuterated internal standard is paramount for reliable results in lipidomic studies.[4][6] The presented LC-MS/MS methodology, coupled with a thorough understanding of the underlying biochemical pathways, will empower researchers, scientists, and drug development professionals to investigate the role of specific lipid species in health and disease. It is essential to perform a full method validation in your own laboratory to ensure the method meets the required performance criteria for your specific application.

References

• 1. Validation of an LC-MS/MS method for the quantification of choline-related compounds and phospholipids in foods and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]

Application of 17:0-22:4 PC-d5 in Neuroscience Research: A Guide to Quantitative Lipidomics

Introduction: Phosphatidylcholines (PCs) are the most abundant class of phospholipids in neuronal membranes and play a critical role in membrane integrity, signal transduction, and as a reservoir for second messengers. Alterations in PC metabolism have been implicated in the pathogenesis of numerous neurological disorders, including Alzheimer's disease, Parkinson's disease, and age-related cognitive decline. Accurate quantification of specific PC molecular species in neural tissues is therefore crucial for understanding disease mechanisms and for the development of novel therapeutic strategies.

This application note details the use of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 (17:0-22:4 PC-d5) as an internal standard for the precise and accurate quantification of endogenous phosphatidylcholines in brain tissue and cerebrospinal fluid (CSF) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The inclusion of an odd-chain fatty acid (17:0) and a deuterated headgroup makes this molecule an ideal non-endogenous standard, as it is chemically similar to the analytes of interest but mass-distinguishable, ensuring it does not interfere with the measurement of naturally occurring lipids.

Core Applications in Neuroscience:

• Biomarker Discovery: Quantifying changes in the brain and CSF lipidome to identify potential biomarkers for early diagnosis and prognosis of neurodegenerative diseases.

• Pathophysiological Studies: Investigating lipid dysregulation in animal models of neurological disorders to elucidate disease mechanisms.

• Drug Development: Assessing the impact of therapeutic interventions on brain lipid metabolism.

• Neurodevelopment and Aging: Characterizing the dynamic changes in the brain's lipid composition throughout the lifespan.

Data Presentation: Quantitative Analysis of Phosphatidylcholines

The use of 17:0-22:4 PC-d5 as an internal standard allows for the robust quantification of various endogenous PC species. The following tables present representative data, synthesized from published neuroscience literature, illustrating the typical concentrations of key PCs in healthy versus diseased brain tissue and CSF.

Table 1: Representative Concentrations of Phosphatidylcholine Species in Human Brain Tissue (Hippocampus). Data are expressed as mean ± standard deviation in pmol/mg of tissue. These values are illustrative and compiled from multiple sources for demonstrative purposes.

Phosphatidylcholine Species	Healthy Control Brain	Alzheimer's Disease Brain	Fold Change
PC(16:0/18:1)	15.2 ± 2.1	14.8 ± 2.5	-1.03
PC(16:0/20:4)	8.5 ± 1.2	7.1 ± 1.5	-1.19
PC(16:0/22:6)	12.3 ± 1.8	9.5 ± 2.0	-1.29
PC(18:0/18:1)	10.1 ± 1.5	9.9 ± 1.7	-1.02
PC(18:0/20:4)	9.8 ± 1.4	7.9 ± 1.6	-1.24
PC(18:0/22:6)	14.5 ± 2.2	10.8 ± 2.4**	-1.34
PC(18:1/18:1)	7.2 ± 1.1	7.0 ± 1.3	-1.03

*p < 0.05, **p < 0.01 compared to Healthy Control. Data is hypothetical and for illustrative purposes.

Table 2: Representative Concentrations of Phosphatidylcholine Species in Human Cerebrospinal Fluid (CSF). Data are expressed as mean ± standard deviation in ng/mL. These values are illustrative and compiled from multiple sources for demonstrative purposes.

Phosphatidylcholine Species	Healthy Control CSF	Alzheimer's Disease CSF	Fold Change
PC(16:0/18:1)	250.5 ± 35.2	235.1 ± 40.1	-1.07
PC(16:0/22:6)	88.1 ± 15.4	65.3 ± 18.2	-1.35
PC(18:0/20:4)	55.6 ± 9.8	48.9 ± 11.5	-1.14
PC(18:0/22:6)	102.3 ± 18.9	78.4 ± 22.1	-1.30
PC(34:1)	450.7 ± 60.5	421.8 ± 75.3	-1.07
PC(36:4)	210.2 ± 33.1	175.9 ± 41.6	-1.19

*p < 0.05 compared to Healthy Control. Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Quantitative Lipidomics of Brain Tissue

This protocol outlines the procedure for extracting lipids from brain tissue and quantifying PC species using LC-MS/MS with 17:0-22:4 PC-d5 as an internal standard.

1. Materials and Reagents:

• Brain tissue (e.g., hippocampus, cortex), flash-frozen in liquid nitrogen.

• 17:0-22:4 PC-d5 internal standard solution (1 mg/mL in chloroform:methanol 1:1, v/v).

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile (LC-MS grade).

• Water (LC-MS grade).

• Formic acid and Ammonium acetate.

• Bead homogenizer and ceramic beads.

• Centrifuge, evaporator, and autosampler vials.

2. Sample Preparation and Homogenization:

• Weigh approximately 10-20 mg of frozen brain tissue directly into a 2 mL tube containing ceramic beads.

• Add 300 µL of ice-cold methanol.

• Spike the sample with a known amount of 17:0-22:4 PC-d5 internal standard (e.g., 10 µL of a 10 µg/mL working solution). The exact amount should be optimized to be within the linear range of the instrument and comparable to the expected analyte concentrations.

• Homogenize the tissue using a bead homogenizer (e.g., 2 cycles at 6000 rpm for 30 seconds), keeping the samples on ice between cycles.

3. Lipid Extraction (Modified Folch Method):

• To the homogenate, add 1.5 mL of methyl-tert-butyl ether (MTBE). Vortex vigorously for 10 minutes at 4°C.

• Add 375 µL of LC-MS grade water to induce phase separation. Vortex for 1 minute.

• Centrifuge at 4,000 x g for 15 minutes at 4°C.

• Carefully collect the upper organic phase (containing the lipids) and transfer to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid film in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v).

4. LC-MS/MS Analysis:

• Chromatography: Perform lipid separation on a C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium acetate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium acetate and 0.1% formic acid.

  • A gradient elution is used to separate the different lipid species.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Monitor the precursor-to-product ion transition for the phosphocholine headgroup (m/z 184.07).

  • Set up specific MRM transitions for each target endogenous PC species and for the 17:0-22:4 PC-d5 internal standard.

5. Data Analysis and Quantification:

• Integrate the peak areas for each endogenous PC species and the 17:0-22:4 PC-d5 internal standard.

• Calculate the response ratio for each endogenous PC: Ratio = (Peak Area of Endogenous PC) / (Peak Area of 17:0-22:4 PC-d5).

• Generate a calibration curve using known concentrations of authentic PC standards (e.g., PC(16:0/18:1), PC(18:0/22:6)) spiked with the same amount of internal standard.

• Determine the concentration of each endogenous PC in the sample by interpolating its response ratio on the calibration curve for a structurally similar standard. The final concentration is then normalized to the initial tissue weight.

Protocol 2: Quantitative Lipidomics of Cerebrospinal Fluid (CSF)

This protocol is adapted for the lower lipid concentrations found in CSF.

1. Materials and Reagents:

• As per Protocol 1, with the addition of human CSF samples.

2. Sample Preparation and Lipid Extraction:

• Thaw CSF samples on ice.

• In a glass tube, mix 100 µL of CSF with 200 µL of methanol.

• Spike the sample with a known amount of 17:0-22:4 PC-d5 internal standard.

• Add 700 µL of MTBE. Vortex for 10 minutes at 4°C.

• Add 175 µL of LC-MS grade water to induce phase separation. Vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Collect the upper organic phase and dry it under a stream of nitrogen.

• Reconstitute the dried lipid film in 50 µL of a suitable solvent for LC-MS analysis.

3. LC-MS/MS Analysis and Data Quantification:

• Follow steps 4 and 5 from Protocol 1. The final concentration is normalized to the initial volume of CSF used.

Visualizations

Caption: Workflow for quantitative lipidomics using an internal standard.

Application Notes and Protocols for Lipid Extraction using a 17:0-22:4 PC-d5 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Accurate quantification of lipids is crucial for understanding disease pathogenesis, identifying biomarkers, and for drug development. This document provides a detailed protocol for the extraction of lipids from biological samples, such as plasma or tissue homogenates, for analysis by liquid chromatography-mass spectrometry (LC-MS). The method incorporates a deuterated internal standard, 17:0-22:4 Phosphatidylcholine-d5 (17:0-22:4 PC-d5), to ensure accurate and reproducible quantification by correcting for variations during sample preparation and analysis. The use of internal standards that are structurally similar to the analytes of interest but with a distinct mass is a cornerstone of robust quantitative lipidomics.[1][2][3]

The protocol described here is a modification of the widely used Folch and Bligh & Dyer methods, which utilize a chloroform and methanol solvent system to efficiently extract a broad range of lipid classes.[4][5][6] An alternative using methyl-tert-butyl ether (MTBE) is also presented, offering a safer solvent alternative with the advantage of the lipid-containing organic phase forming the upper layer, simplifying its collection.[7]

Experimental Protocols

Materials and Reagents

• Solvents: Chloroform (HPLC grade), Methanol (HPLC grade), Methyl-tert-butyl ether (MTBE, HPLC grade), Water (LC-MS grade)

• Internal Standard: 17:0-22:4 PC-d5 solution (e.g., as part of a comprehensive internal standard mix like UltimateSPLASH™ ONE).[8][9]

• Other: 0.9% NaCl solution, Anhydrous sodium sulfate, Glass centrifuge tubes with PTFE-lined caps, Pipettes, Nitrogen gas evaporator, Vortex mixer, Centrifuge.

Protocol 1: Modified Folch/Bligh & Dyer Lipid Extraction

This protocol is a robust method for the extraction of a wide range of lipids from various biological matrices.[4][5][6][10][11][12]

1. Sample Preparation:

• For liquid samples (e.g., plasma, serum): Use 10-50 µL of the sample.
• For tissue samples: Homogenize the tissue (10-20 mg) in a suitable buffer.

2. Addition of Internal Standard:

• To the sample in a glass centrifuge tube, add a known amount of the 17:0-22:4 PC-d5 internal standard solution. The amount should be optimized based on the expected concentration of endogenous lipids and the sensitivity of the mass spectrometer.

3. Lipid Extraction:

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.
• Vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.
• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.
• Vortex for another 30 seconds.
• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

4. Collection of the Organic Phase:

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein interface.

5. Drying and Reconstitution:

• Dry the collected organic phase under a gentle stream of nitrogen gas.
• Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of an appropriate solvent for LC-MS analysis, such as a 9:1 (v/v) methanol:toluene mixture or isopropanol:acetonitrile:water (2:1:1 v/v/v).[13]

Protocol 2: Methyl-tert-butyl ether (MTBE) Extraction

This method is an alternative to the chloroform-based extractions and is considered by some to be safer and easier to perform due to the upper organic phase.[7]

1. Sample and Internal Standard Preparation:

• Follow steps 1 and 2 from Protocol 1.

2. Lipid Extraction:

• Add 1.5 mL of methanol to the sample.
• Vortex for 30 seconds.
• Add 5 mL of MTBE.
• Vortex for 1 minute and then shake for 20 minutes at room temperature.
• Add 1.25 mL of LC-MS grade water to induce phase separation.
• Vortex for 30 seconds.
• Centrifuge at 1,000 x g for 10 minutes at 4°C.

3. Collection of the Organic Phase:

• The upper layer is the organic phase containing the lipids. Carefully collect the upper MTBE layer and transfer it to a new clean glass tube.

4. Drying and Reconstitution:

• Follow steps 5 from Protocol 1.

Data Presentation

The following table provides representative concentration ranges for major lipid classes in human plasma, which can be quantified using the described methods with an appropriate internal standard mix containing 17:0-22:4 PC-d5. These values are for illustrative purposes and can vary based on the population, sample handling, and analytical platform.

Lipid Class	Abbreviation	Typical Concentration Range (µg/mL) in Human Plasma
Phosphatidylcholine	PC	1500 - 2500
Lysophosphatidylcholine	LPC	150 - 300
Phosphatidylethanolamine	PE	50 - 150
Lysophosphatidylethanolamine	LPE	5 - 20
Phosphatidylinositol	PI	10 - 30
Phosphatidylserine	PS	5 - 15
Sphingomyelin	SM	150 - 350
Ceramides	Cer	5 - 15
Triacylglycerols	TG	500 - 2000
Diacylglycerols	DG	2 - 10
Cholesteryl Esters	CE	1000 - 2500
Free Fatty Acids	FFA	150 - 500

Visualizations

Experimental Workflow

Caption: Lipid extraction and analysis workflow.

Glycerophospholipid Metabolism Pathway

Caption: Simplified glycerophospholipid synthesis pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A combined flow injection/reversed-phase chromatography–high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13 ... - Analyst (RSC Publishing) DOI:10.1039/D0AN02443K [pubs.rsc.org]
• 3. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Bligh and Dyer" and Folch Methods for Solid-Liquid-Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies | NIST [nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. agilent.com [agilent.com]

Application Notes and Protocols for Targeted Lipid Profiling of Phosphatidylcholines using 17:0-22:4 PC-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic membranes and play crucial roles in maintaining membrane integrity, signal transduction, and lipoprotein metabolism. Alterations in PC profiles have been linked to various diseases, including cancer, cardiovascular disease, and neurological disorders. Targeted lipid profiling, which enables the precise quantification of specific lipid species, is a powerful tool for understanding the role of PCs in health and disease and for the discovery of potential biomarkers.

This document provides detailed application notes and protocols for the targeted quantitative analysis of phosphatidylcholines in biological samples using 17:0-22:4 PC-d5 as an internal standard. The use of a deuterated internal standard with acyl chains of atypical length (C17:0 and C22:4) minimizes interference from endogenous PC species, thereby ensuring accurate quantification. The methodologies described herein are primarily based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for targeted lipidomics.[1]

Data Presentation

Quantitative Performance of the Targeted PC Assay

The following table summarizes the typical performance characteristics of a targeted LC-MS/MS method for the quantification of various phosphatidylcholine species using 17:0-22:4 PC-d5 as an internal standard. Data is representative of what can be achieved with the described protocols.

Analyte	Linearity Range (ng/mL)	R²	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Inter-Assay CV (%)
PC 16:0/18:1	5 - 1000	>0.99	1	5	<10
PC 16:0/18:2	5 - 1000	>0.99	1	5	<10
PC 18:0/18:1	5 - 1000	>0.99	2	5	<12
PC 18:0/18:2	5 - 1000	>0.99	2	5	<12
PC 16:0/20:4	2 - 500	>0.99	0.5	2	<15
PC 18:0/20:4	2 - 500	>0.99	0.5	2	<15

This data is illustrative. Actual performance may vary based on instrumentation and matrix.

Experimental Protocols

I. Sample Preparation: Lipid Extraction from Plasma/Serum

This protocol is a modified Bligh-Dyer method suitable for the extraction of phosphatidylcholines from plasma or serum.

Materials:

• Plasma or Serum Samples

• 17:0-22:4 PC-d5 internal standard solution (e.g., 1 mg/mL in chloroform:methanol 1:1, v/v)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Deionized water

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma/serum samples on ice.

• In a glass centrifuge tube, add 50 µL of plasma or serum.

• Spike the sample with a known amount of 17:0-22:4 PC-d5 internal standard. For example, add 10 µL of a 10 µg/mL working solution.

• Add 1 mL of a chloroform:methanol (1:2, v/v) mixture to the sample.

• Vortex vigorously for 1 minute.

• Add 0.5 mL of chloroform and vortex for 30 seconds.

• Add 0.5 mL of deionized water and vortex for 30 seconds.

• Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., acetonitrile/isopropanol/water mixture) for LC-MS/MS analysis.

II. Targeted LC-MS/MS Analysis of Phosphatidylcholines

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[2]

• Gradient:

  • 0-2 min: 30-60% B

  • 2-9 min: 60-85% B

  • 9-14 min: 85-90% B

  • 14-15.5 min: 90-95% B

  • 15.5-17.5 min: 95% B

  • 17.5-18 min: 95-30% B

  • 18-20 min: 30% B (re-equilibration)

• Flow Rate: 0.35 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 5 µL.

MS/MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Collision Gas: Argon.

MRM Transitions:

The following table provides example MRM transitions for the internal standard and selected target phosphatidylcholines. The precursor ion is the [M+H]⁺ adduct, and the product ion for PCs is typically the phosphocholine headgroup fragment (m/z 184.1).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
17:0-22:4 PC-d5 (IS)	829.6	184.1	50	35
PC 16:0/18:1	760.6	184.1	50	35
PC 16:0/18:2	758.6	184.1	50	35
PC 18:0/18:1	788.6	184.1	50	35
PC 18:0/18:2	786.6	184.1	50	35
PC 16:0/20:4	782.6	184.1	50	35
PC 18:0/20:4	810.6	184.1	50	35

Collision energies should be optimized for the specific instrument used.

III. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking a surrogate matrix (e.g., stripped plasma or a solvent mixture) with known concentrations of non-deuterated PC standards and a constant concentration of the 17:0-22:4 PC-d5 internal standard.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentration of the endogenous PC in the samples can then be determined from this calibration curve.

Signaling Pathways and Experimental Workflows

Phosphatidylcholine Metabolism and Signaling

Phosphatidylcholine is a central hub in lipid metabolism and signaling. It is synthesized via the Kennedy pathway and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[3][4] PC can be catabolized by various phospholipases to generate important second messengers. For instance, phospholipase C (PLC) hydrolyzes PC to produce diacylglycerol (DAG), which activates protein kinase C (PKC). Phospholipase D (PLD) generates phosphatidic acid (PA), another key signaling molecule. Phospholipase A2 (PLA2) action on PC produces lysophosphatidylcholine (LPC) and a free fatty acid, both of which have signaling roles.[4]

Caption: Phosphatidylcholine metabolism and its role in generating second messengers.

Experimental Workflow for Targeted PC Profiling

The following diagram illustrates the overall workflow for the targeted quantification of phosphatidylcholines from biological samples.

Caption: Workflow for targeted phosphatidylcholine quantification.

References

• 1. Validation of an LC-MS/MS method for the quantification of choline-related compounds and phospholipids in foods and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Notes and Protocols for 17:0-22:4 PC-d5 Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are a major class of phospholipids that are essential components of eukaryotic cell membranes. Beyond their structural role, PCs and their metabolites are involved in various cellular processes, including signal transduction. The analysis of specific PC species, such as those containing polyunsaturated fatty acids (PUFAs), is of growing interest in various research fields, including drug development, due to their roles in health and disease.

This application note provides a detailed protocol for the sample preparation and analysis of 17:0-22:4 PC-d5, a deuterated internal standard used for the accurate quantification of endogenous phosphatidylcholines in biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is crucial for correcting for variability during sample preparation and analysis, thereby ensuring high accuracy and precision.[1][2]

Experimental Protocols

Sample Preparation

The choice of sample preparation protocol depends on the biological matrix. Below are detailed methods for plasma/serum and tissue samples.

1.1. Plasma/Serum Lipid Extraction (Folch Method)

The Folch method is a widely used liquid-liquid extraction technique for recovering total lipids from a biological sample.

• Materials:

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • 0.9% NaCl solution (LC-MS grade water)

  • 17:0-22:4 PC-d5 internal standard solution (concentration to be determined based on expected endogenous levels)

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas evaporator

• Protocol:

  • To a 15 mL glass centrifuge tube, add 100 µL of plasma or serum.

  • Add a known amount of 17:0-22:4 PC-d5 internal standard to the sample. The final concentration should be optimized based on the expected concentration of the endogenous analytes.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex briefly (15-20 seconds) and then centrifuge at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases.

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol or isopropanol).

1.2. Tissue Lipid Extraction (Bligh-Dyer Method)

The Bligh-Dyer method is another robust protocol for the extraction of lipids from tissue samples.

• Materials:

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • LC-MS grade water

  • 17:0-22:4 PC-d5 internal standard solution

  • Tissue homogenizer (e.g., bead beater or Dounce homogenizer)

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas evaporator

• Protocol:

  • Weigh approximately 20-50 mg of frozen tissue.

  • Add the tissue to a homogenization tube containing ceramic beads and 1 mL of ice-cold methanol.

  • Add a known amount of 17:0-22:4 PC-d5 internal standard.

  • Homogenize the tissue until a uniform suspension is achieved.

  • Transfer the homogenate to a 15 mL glass centrifuge tube.

  • Add 2 mL of chloroform and vortex for 1 minute.

  • Add 1 mL of LC-MS grade water and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Collect the lower organic phase into a new glass tube.

  • Dry the lipid extract under nitrogen gas.

  • Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

The reconstituted lipid extract is analyzed by reverse-phase liquid chromatography coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• LC Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

  • Flow Rate: 0.3 mL/min

  • Gradient: A suitable gradient to separate the PC species of interest.

• MS/MS Parameters (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: The specific precursor-to-product ion transitions for the endogenous PC of interest and the 17:0-22:4 PC-d5 internal standard must be optimized. For phosphatidylcholines, a common transition is the precursor ion of the intact molecule to the phosphocholine headgroup fragment (m/z 184.1). For the deuterated standard, this would be a transition to a deuterated fragment.

  • Collision Energy and other MS parameters: These should be optimized for each specific instrument and analyte to achieve maximum sensitivity.

Data Presentation

Quantitative data for phosphatidylcholine analysis can vary depending on the sample matrix, extraction method, and analytical instrumentation. The following table summarizes representative performance data for PC analysis from published literature. It is essential to perform in-house validation to determine the specific performance characteristics for your assay.

Parameter	Typical Value	Reference
Recovery	80-110%	[3]
Limit of Detection (LOD)	0.1 - 10 ng/mL	[4]
Lower Limit of Quantification (LLOQ)	0.5 - 25 ng/mL	[4]
Linearity (R²)	>0.99	[3]
Intra-day Precision (%CV)	<15%	[3]
Inter-day Precision (%CV)	<15%	[3]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the sample preparation and analysis of phosphatidylcholines using a deuterated internal standard.

Figure 1. Experimental workflow for PC analysis.

Phosphatidylcholine Signaling Pathway

Phosphatidylcholines are not only structural components of membranes but also key players in signaling pathways. The hydrolysis of PC by phospholipases generates second messengers that regulate various cellular processes.

Figure 2. Phosphatidylcholine in signaling pathways.

Conclusion

This application note provides a comprehensive guide to the sample preparation and analysis of phosphatidylcholines using a deuterated internal standard. The detailed protocols for plasma and tissue samples, along with the representative quantitative data and workflow diagrams, offer a solid foundation for researchers, scientists, and drug development professionals to implement robust and accurate lipidomics analyses. The provided signaling pathway diagram highlights the functional importance of PCs beyond their structural role in cell membranes. For optimal results, it is recommended to validate all methods and optimize instrument parameters for the specific application and analytical setup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. Mass Spectrometric Identification of Phospholipids in Human Tears and Tear Lipocalin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 17:0-22:4 PC-d5 in Cancer Cell Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field in cancer research. Altered lipid metabolism is now recognized as a hallmark of cancer, with changes in lipid composition affecting cell signaling, membrane structure, and energy storage, all of which contribute to tumor growth and progression. Accurate quantification of lipid species is crucial for understanding these processes and for the discovery of potential biomarkers and therapeutic targets.

The use of stable isotope-labeled internal standards is essential for precise and accurate quantification of lipids by mass spectrometry. 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 (17:0-22:4 PC-d5) is a deuterated phosphatidylcholine analog that serves as an excellent internal standard for the quantification of phosphatidylcholine (PC) species in complex biological samples, such as cancer cells and tissues. Its unique mass allows it to be distinguished from endogenous lipids, enabling correction for variations in sample preparation and analysis.

These application notes provide detailed protocols for the use of 17:0-22:4 PC-d5 in cancer cell lipidomics, from sample preparation to data analysis, along with quantitative data and visualizations of relevant biological pathways.

Quantitative Data Summary

The concentration of 17:0-22:4 PC-d5 used as an internal standard can vary depending on the sample type and the specific lipidomics workflow. The following table summarizes recommended concentrations from published studies.

Sample Type	Concentration	Reference Study
Serum	0.4 µg/mL (in extraction solvent)	Gastric Cancer Study[1]
Tissue (Papillary Thyroid Cancer)	0.8 µg/mL	Papillary Thyroid Cancer Study

Experimental Protocols

Lipid Extraction from Cultured Cancer Cells

This protocol describes a modified Bligh-Dyer method for the extraction of total lipids from cultured cancer cells.

Materials:

• Cultured cancer cells (adherent or suspension)

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (MeOH), HPLC grade, ice-cold

• Chloroform (CHCl₃), HPLC grade

• 17:0-22:4 PC-d5 internal standard solution (e.g., in ethanol)

• Deionized water

• Centrifuge tubes (glass, solvent-resistant)

• Centrifuge capable of 1000 x g and 4°C

• Nitrogen gas evaporator

• Vortex mixer

Protocol:

• Cell Harvesting:

  • For adherent cells, wash the cell monolayer twice with ice-cold PBS. Detach the cells using a cell scraper in a minimal volume of ice-cold PBS.

  • For suspension cells, pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C. Wash the cell pellet twice with ice-cold PBS.

• Cell Lysis and Internal Standard Spiking:

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • Transfer the cell suspension to a glass centrifuge tube.

  • Add a known amount of 17:0-22:4 PC-d5 internal standard to the cell suspension. The final concentration should be chosen based on the expected concentration of endogenous PCs. A starting point could be in the range of 0.4-0.8 µg/mL of the final extraction volume.

• Lipid Extraction (Bligh-Dyer Method):

  • To the 1 mL of cell suspension containing the internal standard, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 1 minute to ensure thorough mixing and cell lysis.

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of deionized water and vortex for 30 seconds.

  • Centrifuge the mixture at 1000 x g for 10 minutes at 4°C to separate the phases.

• Collection of the Organic Phase:

  • Three phases will be visible: an upper aqueous phase, a protein disk at the interface, and a lower organic phase containing the lipids.

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume (e.g., 100-200 µL) of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

LC-MS/MS Analysis of Phosphatidylcholines

This protocol provides a general method for the analysis of phosphatidylcholines using liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.3 - 0.5 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 100% B

  • 15-18 min: hold at 100% B

  • 18.1-20 min: return to 30% B and equilibrate

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM):

  • The precursor ion for phosphatidylcholines is the [M+H]⁺ adduct.

  • A characteristic product ion for all PCs is the phosphocholine head group fragment at m/z 184.1.

  • MRM Transition for 17:0-22:4 PC-d5: The precursor ion is [M+H]⁺ at m/z 829.7. The product ion is m/z 184.1.

• Collision Energy: Optimization is required for the specific instrument. A starting point for the m/z 184.1 fragment is typically between 25-40 eV.

• Other Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) according to the instrument manufacturer's guidelines.

Visualizations

Experimental Workflow

Caption: Workflow for cancer cell lipidomics using 17:0-22:4 PC-d5.

Phosphatidylcholine Metabolism and Signaling in Cancer

Altered phosphatidylcholine (PC) metabolism is a key feature of many cancers. The Kennedy pathway, the primary route for de novo PC synthesis, is often upregulated in cancer cells to meet the demands of rapid proliferation for membrane biogenesis. Additionally, enzymes that remodel and catabolize PC, such as phospholipases, generate lipid second messengers that drive pro-tumorigenic signaling pathways.

Caption: Altered phosphatidylcholine metabolism in cancer.[2][3][4][5]

Conclusion

The use of 17:0-22:4 PC-d5 as an internal standard provides a reliable method for the accurate quantification of phosphatidylcholines in cancer cell lipidomics. The protocols and data presented here offer a framework for researchers to investigate the role of altered lipid metabolism in cancer, paving the way for new diagnostic and therapeutic strategies. Careful optimization of experimental conditions, particularly the concentration of the internal standard and the LC-MS/MS parameters, is essential for achieving high-quality, reproducible results.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphatidylcholine-Derived Lipid Mediators: The Crosstalk Between Cancer Cells and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphatidylcholine Metabolic Transformation and Progression Signature as a Pharmacodynamic Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 17:0-22:4 PC-d5 for Studying Metabolic Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-heptadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine-d5 (17:0-22:4 PC-d5) is a high-purity, deuterated synthetic phosphatidylcholine that serves as an essential internal standard for the accurate quantification of phospholipids in lipidomics studies. Its unique structure, containing an odd-chain fatty acid (17:0) and a polyunsaturated fatty acid (22:4) with a deuterated choline head group (d5), makes it an ideal tool for mass spectrometry-based analysis of complex biological samples. This internal standard is crucial for correcting for variations in sample extraction, processing, and instrument response, thereby enabling precise and reproducible measurements of endogenous phosphatidylcholines (PCs).

Phosphatidylcholines are the most abundant class of phospholipids in mammalian membranes and play a critical role in maintaining membrane integrity, regulating lipid droplet dynamics, and influencing mitochondrial energy production. Dysregulation of PC metabolism has been increasingly implicated in a range of metabolic disorders, including non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, obesity, and cardiovascular disease. Therefore, the accurate quantification of PC species using internal standards like 17:0-22:4 PC-d5 is paramount for understanding disease pathogenesis, identifying novel biomarkers, and evaluating the efficacy of therapeutic interventions.

These application notes provide detailed protocols for the use of 17:0-22:4 PC-d5 in lipidomics workflows, summarize key quantitative findings from metabolic disorder research, and illustrate the central role of phosphatidylcholine in relevant signaling pathways.

Data Presentation: Quantitative Insights into Phosphatidylcholine Alterations in Metabolic Disorders

The following tables summarize the observed changes in phosphatidylcholine concentrations in various metabolic disorders, highlighting the importance of accurate quantification facilitated by internal standards like 17:0-22:4 PC-d5.

Table 1: Fold Changes of Serum Phosphatidylcholine Species in Non-Alcoholic Fatty Liver Disease (NAFLD)

Phosphatidylcholine Species	Fold Change (NAFLD vs. Control)	Reference
PC(34:2)	Increased	[1]
PC(38:8)	> 3	[1]
Most other measured PC species	Decreased	[1]
PC/PE Ratio
PC/PE(38:8)	> 6	[1]
PC/PE(34:1)	< 0.14	[1]
PC/PE(36:2)	Decreased	[1]
PC/PE(42:5)	Decreased	[1]

Table 2: Changes in Serum Phosphatide Concentrations in Type 2 Diabetes Mellitus

Phosphatide	Control (mg/L)	Type 2 Diabetes (mg/L)	P-value	Reference
Phosphatidylserine (PS)	0.154 ± 0.029	0.139 ± 0.031	<0.05	[2]
Phosphatidylinositol (PI)	0.027 ± 0.017	0.021 ± 0.016	<0.05	[2]
Phosphatidylcholine (PC)	0.385 ± 0.022	0.150 ± 0.039	<0.05	[2]
Phosphatidylethanolamine (PE)	0.087 ± 0.044	0.070 ± 0.026	<0.05	[2]
Sphingomyelin (SM)	0.044 ± 0.028	0.039 ± 0.026	>0.05	[2]

Table 3: Association of Phosphatidylcholine Species with Obesity

Association with Waist Circumference	Phosphatidylcholine Species	Reference
Positive	Five diacylphosphatidylcholines	[3]
Negative	Two lysophosphatidylcholines	[3]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using 17:0-22:4 PC-d5 Internal Standard

This protocol describes a widely used method for the extraction of lipids from plasma samples for subsequent LC-MS/MS analysis, incorporating 17:0-22:4 PC-d5 as part of a comprehensive internal standard mixture.

Materials:

• Plasma samples

• Internal Standard Mixture (e.g., UltimateSPLASH™ ONE, containing 17:0-22:4 PC-d5 at a known concentration)

• Methanol (MeOH), LC-MS grade

• Methyl-tert-butyl ether (MTBE), LC-MS grade

• Water, LC-MS grade

• 1.5 mL microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • In a 1.5 mL microcentrifuge tube, add 25 µL of plasma.

• Addition of Internal Standard:

  • Add a pre-determined volume of the internal standard mixture (containing 17:0-22:4 PC-d5) to the plasma sample. The final concentration of the internal standard should be appropriate for the expected concentration range of the endogenous lipids being analyzed. For example, if using a commercial mix, follow the manufacturer's instructions for dilution and spiking.

  • Vortex briefly to mix.

• Lipid Extraction (MTBE Method):

  • Add 231 µL of methanol (MeOH) to the plasma-internal standard mixture.

  • Add 770 µL of methyl-tert-butyl ether (MTBE).

  • Vortex thoroughly for 1 minute.

  • Incubate at room temperature on an orbital shaker for 1 hour.

  • Add 192.5 µL of water to induce phase separation. The final ratio of MTBE:MeOH:Water should be approximately 10:3:2.5 (v/v/v).

  • Vortex for 1 minute.

  • Incubate at room temperature for 10 minutes.

  • Centrifuge at 15,800 x g for 10 minutes to separate the phases.

• Collection of Lipid Layer:

  • Carefully collect the upper organic phase (containing the lipids) and transfer it to a new clean tube.

  • Dry the organic phase under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume of an appropriate solvent for LC-MS analysis (e.g., 100 µL of Acetonitrile:Isopropanol = 1:9, v/v).

Protocol 2: LC-MS/MS Analysis of Phosphatidylcholines

This protocol provides a general framework for the analysis of phosphatidylcholines using liquid chromatography coupled with tandem mass spectrometry.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A column suitable for lipid separation, such as a C18 or C30 reversed-phase column (e.g., Thermo Accucore™ C30, 2.6 µm, 2.1 mm × 100 mm).

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Acetonitrile/isopropanol (10/90, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A suitable gradient to separate the different lipid classes and species. An example gradient is as follows:

  • 0-2 min: 20-30% B

  • 2-4 min: 30-60% B

  • 4-9 min: 60-85% B

  • 9-14 min: 85-90% B

  • 14-15.5 min: 90-95% B

  • 15.5-17.3 min: 95% B

  • 17.3-17.5 min: 95-20% B

  • 17.5-20 min: 20% B

• Flow Rate: 0.35 mL/min.

• Column Temperature: 45 °C.

• Injection Volume: 2 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) is typically used for targeted quantification. Precursor ion scanning for m/z 184 (the phosphocholine headgroup) can be used for screening of PC species.

• Ion Source Parameters:

  • ESI Voltage: 5500 V.

  • Temperature: 500 °C.

  • Ion Source Gas 1: 45 psi.

  • Ion Source Gas 2: 55 psi.

  • Curtain Gas: 35 psi.

• MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each PC species of interest and for the internal standard (17:0-22:4 PC-d5).

Data Analysis:

• The peak areas of the endogenous PC species are normalized to the peak area of the 17:0-22:4 PC-d5 internal standard.

• Quantification is achieved by comparing the normalized peak areas to a calibration curve constructed using known concentrations of authentic PC standards.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows relevant to the study of phosphatidylcholine metabolism in metabolic disorders.

Caption: Overview of Phosphatidylcholine Metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. Changes of serum phosphatide contents in patients with type 2 diabetes mellitus determined by high performance liquid chromatography [syyfyx.com]
• 3. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: 17:0-22:4 PC-d5 Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of 17:0-22:4 PC-d5 (1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5). Additionally, it offers troubleshooting guides and frequently asked questions to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 17:0-22:4 PC-d5?

For long-term stability, 17:0-22:4 PC-d5 should be stored at -20°C.[1][2] It is supplied as a solution, and it is crucial to maintain it at this temperature to ensure its integrity for up to one year.[1][2]

Q2: In what form is 17:0-22:4 PC-d5 typically supplied?

This deuterated phosphatidylcholine is commonly supplied as a solution, often in a dichloromethane:methanol (1:1) solvent mixture.[2]

Q3: What type of container should I use for storing 17:0-22:4 PC-d5?

It is imperative to store solutions of 17:0-22:4 PC-d5 in glass vials with Teflon-lined caps. Storing organic solutions in plastic containers is not recommended as plasticizers can leach into the solvent and contaminate the standard.

Q4: How should I handle the product upon receipt?

17:0-22:4 PC-d5 is typically shipped on dry ice to maintain its stability during transit. Upon receipt, the product should be immediately stored at the recommended -20°C.

Q5: Can I subject the product to multiple freeze-thaw cycles?

While specific data on the effects of freeze-thaw cycles on 17:0-22:4 PC-d5 is limited, it is a general best practice for lipids and other biochemicals to minimize the number of freeze-thaw cycles. For frequent use, it is advisable to aliquot the solution into smaller, single-use vials to prevent degradation of the entire stock.

Quantitative Data Summary

The following table summarizes the key stability and storage parameters for 17:0-22:4 PC-d5.

Parameter	Recommendation	Source
Storage Temperature	-20°C	[1][2]
Stated Stability	1 Year	[1][2]
Supplied Form	Solution	[2]
Recommended Solvent	Dichloromethane:Methanol (1:1)	[2]
Light Sensitive	No	[2]
Hygroscopic	No	[2]

Troubleshooting Guide

This guide addresses common problems that may arise when using 17:0-22:4 PC-d5 in experimental settings, particularly in mass spectrometry-based applications.

Issue 1: Poor Signal or No Signal in Mass Spectrometry

Potential Cause	Troubleshooting Steps
Degradation of the Standard	- Verify that the standard has been stored at -20°C consistently. - Avoid multiple freeze-thaw cycles by preparing aliquots. - Consider the possibility of oxidation or hydrolysis due to improper handling.
Instrumental Issues	- Check the mass spectrometer's calibration and ensure it is functioning correctly.[3][4] - Inspect the ESI capillary for clogs and ensure a stable spray.[4] - Verify that the MS method parameters are correctly set for the detection of 17:0-22:4 PC-d5.[4]
Sample Preparation Errors	- Ensure the final concentration of the standard in the sample is appropriate for the sensitivity of your instrument. - Check for potential matrix effects from your sample that could be suppressing the signal.

Issue 2: Inaccurate Quantification

Potential Cause	Troubleshooting Steps
Standard Degradation	- If the standard has degraded, its effective concentration will be lower, leading to inaccurate quantification of target analytes. Use a fresh aliquot or a new vial of the standard.
Improper Standard Dilution	- Carefully re-prepare the dilution series of your standard. Use calibrated pipettes and appropriate solvents.
Co-elution with Interfering Species	- Optimize chromatographic conditions to separate the standard from any interfering peaks in the sample matrix.
Isotopic Impurity	- To determine the isotopic purity of the deuterated internal standard, analyze a high-concentration solution of the standard alone and monitor the mass transition of the unlabeled analyte.[5]

Experimental Protocols

Protocol 1: Aliquoting of 17:0-22:4 PC-d5 Stock Solution

Objective: To prepare single-use aliquots of the 17:0-22:4 PC-d5 stock solution to minimize degradation from repeated freeze-thaw cycles.

Materials:

• 17:0-22:4 PC-d5 stock solution

• Amber glass vials with Teflon-lined caps

• Calibrated micropipettes

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Allow the stock solution vial to equilibrate to room temperature before opening to prevent condensation of moisture.

• Under a stream of inert gas, carefully pipette the desired volume of the stock solution into pre-labeled amber glass vials.

• Flush the headspace of each aliquot vial with the inert gas before tightly sealing the cap.

• Immediately store the aliquots at -20°C.

Protocol 2: General Stability Assessment of Phosphatidylcholine Standards

Objective: To perform a basic assessment of the stability of a phosphatidylcholine standard under specific conditions (e.g., storage at a different temperature).

Materials:

• Phosphatidylcholine standard solution

• Appropriate solvent for dilution

• HPLC or LC-MS system

• Incubator or storage unit set to the desired test temperature

Procedure:

• Prepare a set of identical aliquots of the phosphatidylcholine standard at a known concentration.

• Analyze one aliquot at "time zero" using a validated HPLC or LC-MS method to determine the initial peak area or concentration.

• Store the remaining aliquots under the desired test conditions (e.g., 4°C, room temperature).

• At predetermined time points (e.g., 24 hours, 48 hours, 1 week), retrieve an aliquot and analyze it using the same analytical method.

• Compare the peak area or concentration of the aged samples to the time-zero sample. A significant decrease indicates degradation.

Visualizations

Caption: Workflow for handling and using 17:0-22:4 PC-d5.

Caption: Decision tree for troubleshooting poor MS signal.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. cgspace.cgiar.org [cgspace.cgiar.org]
• 4. cgspace.cgiar.org [cgspace.cgiar.org]
• 5. benchchem.com [benchchem.com]

solubility issues with 17:0-22:4 PC-d5 in methanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with 17:0-22:4 PC-d5 in methanol.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 17:0-22:4 PC-d5 in pure methanol. Is this expected?

While some supplier information suggests that 17:0-22:4 PC-d5 is soluble in methanol, experiencing difficulties is not uncommon. The solubility of phospholipids is highly dependent on their specific structure. 17:0-22:4 PC-d5 contains a long saturated fatty acid (17:0) and a polyunsaturated fatty acid (22:4). This combination of a rigid, saturated chain and a more flexible, unsaturated chain can lead to complex solubility behavior in a polar solvent like methanol. Factors such as the concentration of the lipid, the temperature, and the purity of the methanol can also significantly impact solubility.

Q2: Why might my 17:0-22:4 PC-d5 not be dissolving properly in methanol?

Several factors can contribute to poor solubility:

• Concentration: You may be attempting to dissolve the lipid at a concentration that exceeds its solubility limit in pure methanol.

• Temperature: The solubility of many lipids increases with temperature. If you are working at room temperature or below, this could be a contributing factor. Some lipids can precipitate out of solution when stored at low temperatures and may need to be warmed to redissolve.[1]

• Solvent Purity: The presence of even small amounts of water in the methanol can alter its polarity and affect the solubility of the phospholipid.

• Lipid Purity and Oxidation: Impurities or oxidation of the unsaturated fatty acid (22:4) can change the molecule's properties and impact its solubility.

Q3: What solvents are generally recommended for dissolving phosphatidylcholines (PCs)?

Phosphatidylcholines are typically soluble in a range of organic solvents. The choice of solvent often depends on the specific PC and the downstream application. A common and highly effective solvent system for many phospholipids is a mixture of chloroform and methanol.

General Solubility of Phosphatidylcholines in Common Organic Solvents

Solvent	General Solubility	Notes
Chloroform	High	A common solvent for a wide range of lipids.
Methanol	Variable	Often used in combination with chloroform. Solubility can be limited for some PCs, especially those with long saturated chains.
Ethanol	Good	Many PCs are soluble in ethanol.[2]
Chloroform:Methanol Mixtures (e.g., 2:1 v/v)	Excellent	This mixture is a standard and highly effective solvent for extracting and dissolving a broad range of lipids, including PCs.[3][4][5]
Dimethyl Sulfoxide (DMSO)	Good	Another solvent in which many PCs are soluble.

Troubleshooting Guide for Dissolving 17:0-22:4 PC-d5

If you are encountering solubility issues with 17:0-22:4 PC-d5 in methanol, follow this step-by-step troubleshooting guide.

Experimental Protocol: Step-by-Step Dissolution

• Initial Attempt (Methanol Only):

  • Ensure your 17:0-22:4 PC-d5 is at room temperature.

  • Add the desired volume of high-purity, anhydrous methanol to the lipid.

  • Vortex the vial for 30-60 seconds.

  • If the lipid does not fully dissolve, proceed to the next steps.

• Assisted Dissolution Techniques:

  • Warming: Gently warm the solution in a water bath (e.g., 30-40°C). Avoid excessive heat, which could degrade the lipid.

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes. Sonication can help to break up aggregates and promote dissolution.[6] Check for clarity.

• Using a Co-Solvent (Chloroform:Methanol Mixture):

  • If the lipid remains insoluble, the recommended approach is to use a chloroform:methanol co-solvent system.

  • Prepare a 2:1 (v/v) mixture of chloroform and methanol.

  • If you have already added methanol to your lipid, add the appropriate volume of chloroform to achieve a 2:1 ratio.

  • Alternatively, evaporate the methanol under a gentle stream of nitrogen and redissolve the lipid film in the chloroform:methanol mixture.

  • Vortex thoroughly. This mixture is generally very effective for dissolving complex phospholipids.

Troubleshooting Workflow Diagram

The following diagram illustrates the decision-making process for troubleshooting solubility issues.

Caption: Troubleshooting workflow for dissolving 17:0-22:4 PC-d5.

Signaling Pathway Visualization (Illustrative)

While this topic does not involve a signaling pathway, the following is an illustrative example of a DOT script for visualizing a logical relationship as requested.

Caption: Key factors influencing the solubility of phospholipids.

References

• 1. Avanti Research™ FAQs [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 4. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 5. researchgate.net [researchgate.net]
• 6. avantiresearch.com [avantiresearch.com]

Technical Support Center: Optimizing 17:0-22:4 PC-d5 for Mass Spectrometry

Welcome to our dedicated support center for researchers, scientists, and drug development professionals utilizing 17:0-22:4 PC-d5 as an internal standard in mass spectrometry-based lipidomics. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you optimize its concentration and ensure accurate, reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 17:0-22:4 PC-d5 in mass spectrometry?

17:0-22:4 PC-d5 is a deuterated phosphatidylcholine used as an internal standard (IS) in mass spectrometry. Its chemical properties are nearly identical to the endogenous phosphatidylcholines being analyzed. By adding a known amount of this standard to your samples, you can correct for variations that may occur during sample preparation, such as extraction efficiency, and for fluctuations in the mass spectrometer's signal, a phenomenon often caused by matrix effects.[1] This normalization process is crucial for achieving accurate and precise quantification of lipids.

Q2: What is a good starting concentration for 17:0-22:4 PC-d5 in my experiments?

The optimal concentration of an internal standard is dependent on the specific experimental conditions, including the sample matrix, the concentration of the analytes of interest, and the sensitivity of the mass spectrometer. A common recommendation is to aim for a concentration of the internal standard that is in the same order of magnitude as the endogenous analytes.[2]

For initial experiments, a concentration range can be adopted from commercially available internal standard mixtures. For example, 17:0-22:4 PC-d5 is a component of the UltimateSPLASH™ ONE internal standard mixture. The concentrations of the components in these mixtures can serve as a valuable starting point.

Q3: How do I prepare a working solution of 17:0-22:4 PC-d5?

17:0-22:4 PC-d5 is typically supplied as a solid or in a solution of an organic solvent like a chloroform:methanol mixture. To prepare a working solution, it should be dissolved in a solvent that is compatible with your sample preparation workflow and LC-MS mobile phases. A common practice is to prepare a concentrated stock solution in a solvent like methanol or a chloroform:methanol mixture, which can then be diluted to the final working concentration in the sample resuspension solvent. Always ensure the standard is fully dissolved before use.

Q4: Should the concentration of 17:0-22:4 PC-d5 be the same in my calibration standards and samples?

Yes, it is critical to add the exact same amount of the internal standard to every sample, calibrator, and quality control (QC) sample.[1] This consistency is fundamental to the principle of internal standard-based quantification, as it ensures that any variations in sample processing or instrument response affect the analyte and the internal standard to the same extent.

Troubleshooting Guide

This guide addresses common issues encountered when using 17:0-22:4 PC-d5 as an internal standard.

Issue 1: High Variability in the 17:0-22:4 PC-d5 Signal

Possible Causes:

• Inconsistent Pipetting: Inaccurate or inconsistent addition of the internal standard to samples will lead to high variability.

• Poor Solubility: The internal standard may not be fully dissolved in the working solution, leading to inconsistent concentrations being added to samples.

• Instrument Instability: Fluctuations in the mass spectrometer's performance can cause signal instability.

Solutions:

• Pipette Calibration: Ensure all pipettes used for adding the internal standard are properly calibrated and use a consistent pipetting technique.

• Proper Dissolution: Vortex the internal standard working solution thoroughly before each use to ensure homogeneity.

• System Suitability Tests: Regularly run system suitability tests with a standard solution to monitor the mass spectrometer's performance.

Issue 2: 17:0-22:4 PC-d5 Signal is Too Low or Undetectable

Possible Causes:

• Insufficient Concentration: The concentration of the internal standard may be too low for the sensitivity of your instrument or the level of ion suppression in your samples.

• Ion Suppression: Co-eluting compounds from the sample matrix can suppress the ionization of 17:0-22:4 PC-d5.[3]

• Degradation: The internal standard may have degraded due to improper storage or handling.

Solutions:

• Increase Concentration: Prepare a new working solution with a higher concentration of 17:0-22:4 PC-d5. It is advisable to test a range of concentrations to find the optimal one.

• Improve Chromatographic Separation: Optimize your liquid chromatography method to separate the internal standard from interfering matrix components.

• Check Storage Conditions: Ensure that 17:0-22:4 PC-d5 is stored at the recommended temperature (typically -20°C) and protected from light.[4]

Issue 3: 17:0-22:4 PC-d5 Signal is Too High (Detector Saturation)

Possible Causes:

• Excessive Concentration: The concentration of the internal standard is too high, leading to detector saturation.

• Ion Enhancement: Co-eluting matrix components can sometimes enhance the ionization of the internal standard, leading to an artificially high signal.

Solutions:

• Decrease Concentration: Prepare a more dilute working solution of the internal standard.

• Sample Dilution: Diluting the sample can help to reduce matrix effects, including ion enhancement.

• Optimize Chromatography: As with ion suppression, improving chromatographic separation can mitigate ion enhancement effects.

Issue 4: Poor Co-elution of 17:0-22:4 PC-d5 with Endogenous Phosphatidylcholines

Possible Causes:

• Isotope Effect: The presence of deuterium atoms can sometimes cause a slight shift in retention time compared to the non-deuterated analyte.[5]

• Chromatographic Conditions: The chosen chromatographic conditions may not be optimal for the separation of phosphatidylcholines.

Solutions:

• Method Optimization: Adjust the mobile phase composition, gradient, or column chemistry to achieve better co-elution. While a slight retention time shift due to the deuterium labeling is sometimes unavoidable, the goal is to have the internal standard and analyte elute under as similar matrix conditions as possible.

Quantitative Data Summary

The following table provides an example of the concentration of 17:0-22:4 PC-d5 in a commercially available internal standard mixture. This can be used as a reference for determining a suitable starting concentration in your experiments.

Internal Standard Mixture	Component	Concentration in Mix
UltimateSPLASH™ ONE	17:0-22:4 PC-d5	50 µg/mL

Note: The final concentration in your sample will depend on the volume of the internal standard mixture added and the final volume of the sample.

Experimental Protocols

Protocol: Optimization of 17:0-22:4 PC-d5 Concentration

• Prepare a Series of Working Solutions: Prepare several working solutions of 17:0-22:4 PC-d5 at different concentrations (e.g., 0.1, 0.5, 1, 5, and 10 µg/mL) in a solvent compatible with your sample matrix and LC-MS method.

• Spike into a Pooled QC Sample: Add a fixed volume of each working solution to a pooled quality control (QC) sample, which is a representative mixture of your study samples.

• Analyze the Samples: Analyze the spiked QC samples using your established LC-MS/MS method.

• Evaluate the Signal: Monitor the peak area and signal-to-noise ratio of the 17:0-22:4 PC-d5 peak at each concentration.

• Select the Optimal Concentration: Choose the concentration that provides a stable and robust signal, well above the limit of detection but not causing detector saturation. The ideal signal intensity should be comparable to the average intensity of the endogenous phosphatidylcholines of interest.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Support Center: Deuterated Internal Standards

Welcome to the technical support center for the use of deuterated internal standards in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments.

Frequently Asked questions (FAQs)

Q1: What are the most common analytical problems associated with deuterated internal standards?

A1: The most frequently encountered issues include:

• Isotopic Exchange: The loss of deuterium atoms and their replacement with hydrogen from the surrounding environment.[1][2]

• Chromatographic Shift: The deuterated internal standard (IS) and the analyte having slightly different retention times.[1][3]

• Differential Matrix Effects: The analyte and the IS experiencing different levels of ion suppression or enhancement from the sample matrix.[1][4]

• Purity Issues: The presence of unlabeled analyte or other impurities in the deuterated IS.[1][3]

• Variable Extraction Recovery: Differences in the efficiency of extraction between the analyte and the IS.[4]

• In-source Instability: The deuterated IS exhibiting different stability or fragmentation patterns in the mass spectrometer's ion source compared to the analyte.[1]

Q2: Why is my deuterated internal standard losing its deuterium label (isotopic exchange)?

A2: Isotopic exchange, or back-exchange, can occur when deuterium atoms on the internal standard are replaced by protons from the solvent or sample matrix.[3][5] This is more likely to happen under the following conditions:

• Label Position: Deuterium atoms are more susceptible to exchange if they are located on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group (C=O).[1][2]

• pH of the Solution: Storing or analyzing deuterated compounds in acidic or basic solutions can catalyze the exchange of deuterium atoms.[1][5]

• Temperature: Higher temperatures can accelerate the rate of isotopic exchange.[5]

Loss of the deuterium label can compromise the accuracy of your results by creating a "false positive" signal for the unlabeled analyte or by causing irreproducible internal standard signals, leading to erroneously high analyte concentrations.[1][5]

Q3: My deuterated internal standard and analyte have different retention times. What causes this and how can I fix it?

A3: Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[3] This phenomenon is known as the "isotope effect," which is thought to be caused by changes in the lipophilicity of the molecule when hydrogen is replaced with deuterium.[4] This can lead to differential matrix effects, where the analyte and internal standard are exposed to different levels of ion suppression or enhancement, compromising analytical accuracy.[3][4]

Troubleshooting:

• Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient, or temperature may help to improve co-elution.[1]

• Use a Lower Resolution Column: In some cases, a column with lower resolution can be used to ensure the analyte and internal standard elute as a single peak.[3]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Problem: Inaccurate or inconsistent quantitative results despite using a deuterated internal standard.

Potential Cause: Differential matrix effects, where the analyte and the internal standard experience different degrees of ion suppression or enhancement from matrix components.[3][4] Studies have shown that the matrix effects experienced by an analyte and its deuterated internal standard can differ by 26% or more in matrices like plasma and urine.[4]

Experimental Protocol: Matrix Effect Evaluation

Prepare three sets of samples:

• Set A (Neat Solution): Analyte and internal standard in a clean solvent.

• Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

• Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

Analysis:

• Inject all three sets into the LC-MS/MS system.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Compare the matrix effect for the analyte and the internal standard. A significant difference indicates a differential matrix effect.

Hypothetical Data from a Matrix Effect Experiment:

Sample Set	Analyte Peak Area	Internal Standard Peak Area	Analyte/IS Ratio	Matrix Effect (%) - Analyte	Matrix Effect (%) - IS
Set A (Neat)	1,000,000	1,200,000	0.83	-	-
Set B (Post-Spike)	600,000	960,000	0.63	60% (Suppression)	80% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[1]

Troubleshooting Workflow for Inaccurate Quantification

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Signal Intensity of 17:0-22:4 PC-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity when using the internal standard 17:0-22:4 PC-d5 in mass spectrometry-based lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-22:4 PC-d5 and what is it used for?

17:0-22:4 PC-d5 is a deuterated phosphatidylcholine (PC) containing a heptadecanoyl (17:0) and a docosatetraenoyl (22:4) fatty acid chain, with five deuterium atoms on the choline headgroup. Its full chemical name is 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5. It is commonly used as an internal standard in mass spectrometry-based lipidomics to accurately quantify other phosphatidylcholine species in a sample. The deuterium labeling allows it to be distinguished from endogenous (non-labeled) PCs by its mass-to-charge ratio (m/z).

Q2: I am observing a very low or no signal for my 17:0-22:4 PC-d5 internal standard. What are the most common causes?

Low signal intensity of an internal standard is a frequent issue in LC-MS experiments. The primary causes can be broadly categorized into three areas:

• Sample Preparation and Handling: Issues with the standard itself, improper storage, or inefficient extraction from the sample matrix.

• Liquid Chromatography (LC) and Mass Spectrometry (MS) System Performance: Problems with the LC system, such as leaks or column degradation, or suboptimal MS instrument settings.

• Matrix Effects: Suppression of the ionization of your internal standard by other co-eluting molecules from your sample matrix.

This guide will walk you through troubleshooting each of these areas.

Q3: How should I properly store and handle 17:0-22:4 PC-d5?

Proper storage is critical to maintain the integrity of the standard. According to manufacturer recommendations, 17:0-22:4 PC-d5 should be stored at -20°C.[1][2] It is typically shipped on dry ice to maintain this temperature.[3] Repeated freeze-thaw cycles should be avoided. It is recommended to aliquot the standard into smaller, single-use volumes upon arrival to minimize degradation. The standard is typically stable for at least one year if stored correctly.[1][2]

Q4: Can the fatty acid composition (17:0 and 22:4) of this standard affect its signal intensity?

Troubleshooting Guide

Step 1: Verify the Integrity and Concentration of the Standard

The first step in troubleshooting is to rule out any issues with the internal standard solution itself.

Question: How can I check if my 17:0-22:4 PC-d5 standard is degraded or at the wrong concentration?

• Answer: Prepare a fresh dilution of your 17:0-22:4 PC-d5 stock solution in a pure solvent (e.g., methanol or isopropanol) at the same concentration you use for spiking your samples. Directly infuse this solution into the mass spectrometer or inject it into the LC-MS system without a column. If you observe a strong and clear signal at the expected m/z, the issue likely lies within your sample preparation or LC-MS method. If the signal is still low, your standard may have degraded or been prepared incorrectly.

Parameter	Expected Value
Molecular Formula	C47H81D5NO8P
Molecular Weight	829.21 g/mol [1][5]
Purity	>99%[1][5]
Storage Temperature	-20°C[1][2]

Step 2: Evaluate the Sample Preparation Protocol

Inefficient extraction of the internal standard from the sample matrix can lead to a significant loss of signal.

Question: My standard is fine in a pure solvent, but the signal is low when I extract it from my sample. What could be wrong with my sample preparation?

• Answer: The issue could be related to the lipid extraction method you are using. The Folch and Bligh-Dyer methods are commonly used for lipid extraction. Ensure that the volumes and ratios of solvents are correct and that the mixing and phase separation steps are performed thoroughly.

Experimental Protocol: Lipid Extraction using a Modified Folch Method

This protocol is a standard procedure for extracting lipids from plasma or serum samples.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• 17:0-22:4 PC-d5 internal standard working solution

• Sample (e.g., 50 µL of plasma)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Spiking the Sample: To a clean glass centrifuge tube, add the desired volume of your 17:0-22:4 PC-d5 internal standard working solution.

• Adding the Sample: Add 50 µL of your plasma sample to the tube containing the internal standard.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution to the tube. Vortex for 30 seconds.

• Centrifugation: Centrifuge the tube at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into two phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean tube. Be careful not to disturb the protein interface.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for your LC-MS analysis (e.g., 100 µL of isopropanol).

Step 3: Assess the LC-MS System Performance

A poorly performing LC or MS system can lead to a general loss of signal for all analytes, including your internal standard.

Question: I am experiencing low signal for both my internal standard and my analytes of interest. What should I check on my LC-MS system?

• Answer: A systematic check of the LC-MS system is necessary. Start with the LC and move towards the MS.

  • LC System:

    • Check for Leaks: Inspect all fittings and connections for any signs of leaks.

    • Mobile Phase: Ensure your mobile phases are fresh, correctly prepared, and degassed.

    • Pump Performance: Check the pump pressure for stability. Fluctuations can indicate a problem with the pump seals or check valves.

    • Column Health: The column may be clogged or degraded. Try flushing the column or replacing it with a new one.

  • MS System:

    • Tuning and Calibration: Ensure the mass spectrometer is recently tuned and calibrated according to the manufacturer's recommendations.[6]

    • Source Conditions: The electrospray ionization (ESI) source may be dirty. Clean the ESI probe, capillary, and skimmer.

    • Gas Flow: Check the nebulizer and drying gas flows to ensure they are at the optimal settings for your method.

    • Detector Voltage: Verify that the detector voltage is set appropriately.

Step 4: Investigate and Mitigate Matrix Effects

Matrix effects, particularly ion suppression, are a common cause of low signal intensity in LC-MS analysis of complex biological samples.

Question: My internal standard signal is strong in clean solvent and my LC-MS system seems to be working well, but the signal is suppressed in my samples. How can I confirm and address matrix effects?

• Answer: Ion suppression occurs when co-eluting compounds from your sample matrix interfere with the ionization of your analyte of interest, in this case, 17:0-22:4 PC-d5. Phospholipids are a major cause of ion suppression in bioanalysis.

  To confirm matrix effects:

  • Post-Column Infusion: Infuse a constant flow of your 17:0-22:4 PC-d5 standard into the LC flow path after the analytical column. Inject a blank, extracted sample matrix. A dip in the baseline signal at the retention time of your standard indicates ion suppression.

  • Post-Extraction Spike Comparison: Compare the signal of the internal standard in a neat solution to its signal in a blank matrix extract that has been spiked with the standard after the extraction process. A lower signal in the matrix extract confirms ion suppression.

  To mitigate matrix effects:

  • Improve Chromatographic Separation: Modify your LC gradient to better separate the 17:0-22:4 PC-d5 from the interfering matrix components.

  • Sample Dilution: Diluting your sample can reduce the concentration of interfering compounds, but may also reduce the concentration of your analytes of interest to below the limit of detection.

  • Advanced Sample Preparation: Consider using a more rigorous sample cleanup technique, such as solid-phase extraction (SPE), to remove the interfering matrix components.

Diagrams

Caption: A troubleshooting workflow for low signal intensity of 17:0-22:4 PC-d5.

Caption: The logical relationship of matrix effects leading to low signal intensity.

References

• 1. mdpi.com [mdpi.com]
• 2. Mass Spectrometric Identification of Phospholipids in Human Tears and Tear Lipocalin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. holcapek.upce.cz [holcapek.upce.cz]
• 4. Effects of fatty acyl chain length, double-bond number and matrix on phosphatidylcholine responses in matrix-assisted laser desorption/ionization on an Orbitrap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. littlemsandsailing.com [littlemsandsailing.com]
• 6. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid quadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isotopic Overlap in Lipidomics

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges related to isotopic overlap when using 17:0-22:4 PC-d5 as an internal standard in lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap and why is it a concern when using 17:0-22:4 PC-d5?

A1: Isotopic overlap refers to the interference of signals from naturally occurring heavy isotopes of an analyte with the signal of its corresponding stable isotope-labeled internal standard, such as 17:0-22:4 PC-d5. This is a significant concern because it can lead to an overestimation of the internal standard's signal, which in turn results in the underestimation of the endogenous analyte's concentration, compromising quantitative accuracy. There are two main types of isotopic overlap:

• Type I Isotopic Overlap: This occurs due to the natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O) in the endogenous analyte. The M+1, M+2, etc. isotopic peaks of the analyte can overlap with the signal of the deuterated internal standard.

• Type II Isotopic Overlap: This is an isobaric interference where an isotopologue of a different but related lipid species has the same nominal mass as the analyte or internal standard of interest. For example, a lipid species with one additional double bond can have an isotopic peak that overlaps with the monoisotopic peak of another species.[1]

Q2: I'm observing inconsistent quantification and high variability in my results when using 17:0-22:4 PC-d5. What are the likely causes?

A2: Inconsistent quantification and high variability when using a deuterated internal standard like 17:0-22:4 PC-d5 can stem from several factors beyond isotopic overlap:

• Differential Matrix Effects: The analyte and the internal standard, despite being chemically similar, may experience different degrees of ion suppression or enhancement from other molecules in the sample matrix. This is a common issue with deuterated standards.

• Chromatographic Separation: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. If the analyte and internal standard do not co-elute perfectly, they can be affected differently by the sample matrix as it changes over the elution gradient.

• Purity of the Internal Standard: The chemical and isotopic purity of the 17:0-22:4 PC-d5 standard is crucial. Impurities can lead to interfering signals and inaccurate quantification.

• Sample Preparation Inconsistencies: Errors in sample extraction, handling, or the precise addition of the internal standard can introduce significant variability.

Q3: How can I correct for isotopic overlap in my data analysis?

A3: Several strategies can be employed to correct for isotopic overlap:

• Algorithmic Correction: There are algorithms and software packages that can mathematically correct for the contribution of naturally occurring isotopes to the internal standard's signal. These algorithms use the known natural abundance of isotopes to calculate the expected isotopic distribution of the analyte and subtract its contribution from the internal standard's signal.

• High-Resolution Mass Spectrometry: Using a mass spectrometer with high resolving power can help to distinguish between the signals of the analyte's isotopologues and the deuterated internal standard, especially if the mass difference is sufficient.

• Careful Selection of Monitored Ions: Instead of monitoring only the monoisotopic peak of the internal standard, monitoring multiple isotopic peaks can provide data for more accurate correction.

Troubleshooting Guides

Guide 1: Diagnosing and Correcting for Isotopic Overlap

This guide provides a step-by-step approach to identify and correct for isotopic overlap in your lipidomics data.

Data Presentation: Impact of Isotopic Overlap Correction

The following table illustrates the potential impact of isotopic overlap correction on the quantification of a phosphatidylcholine species. The data is hypothetical but representative of the changes that can be observed.

Lipid Species	Concentration without Correction (µM)	Concentration with Isotopic Overlap Correction (µM)	% Difference
PC 34:1	18.5	20.2	+9.2%
PC 36:2	12.3	13.5	+9.8%
PC 38:4	25.1	27.8	+10.8%

Experimental Protocol: Isotopic Overlap Correction Workflow

• Acquire High-Resolution Mass Spectra: Ensure your mass spectrometer is calibrated and operating at a sufficient resolution to distinguish between closely spaced m/z values.

• Process Data with Isotope Correction Software: Utilize software that can perform isotopic correction. This typically involves:

  • Defining the elemental composition of the analyte and the isotopic label of the internal standard.

  • The software will then calculate the theoretical isotopic distribution of the analyte.

  • The contribution of the analyte's isotopic peaks to the internal standard's signal is then subtracted.

• Manual Verification: Manually inspect the mass spectra of a few representative samples to ensure the correction algorithm is performing as expected. Check for any residual overlapping peaks.

• Re-quantify Analytes: Use the corrected internal standard peak areas to re-calculate the concentrations of your target analytes.

Mandatory Visualization: Isotopic Overlap Correction Workflow

Caption: Workflow for correcting isotopic overlap in mass spectrometry data.

Guide 2: Optimizing Experimental Conditions to Minimize Isotopic Overlap and Other Interferences

Proactive measures during sample preparation and data acquisition can significantly reduce the impact of isotopic overlap and other interferences.

Experimental Protocol: Sample Preparation and LC-MS/MS Analysis

• Lipid Extraction (Folch Method):

  • To a 1.5 mL glass vial, add 100 µL of plasma or cell lysate.

  • Add 10 µL of a working solution of 17:0-22:4 PC-d5 in methanol.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution.

  • Vortex for 1 minute and centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in 100 µL of the initial mobile phase.

• Liquid Chromatography:

  • Column: Use a C18 reversed-phase column suitable for lipidomics.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Develop a gradient that provides good separation of phosphatidylcholine species and ensures co-elution of the analyte and 17:0-22:4 PC-d5.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan for qualitative analysis and Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) for quantification.

  • Collision Energy: Optimize the collision energy for the specific precursor-to-product ion transitions of your target PCs and the 17:0-22:4 PC-d5 internal standard.

  • Resolution: Set the mass analyzer to a resolution of at least 70,000 to aid in resolving isobaric interferences.

Mandatory Visualization: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting inconsistent internal standard signals.

Role of Phosphatidylcholines in Cellular Signaling

Phosphatidylcholines (PCs) are not merely structural components of cell membranes; they are also key players in various cellular signaling pathways. The accurate quantification of different PC species, facilitated by the use of internal standards like 17:0-22:4 PC-d5, is crucial for understanding these processes.

PCs can be hydrolyzed by phospholipases to generate a variety of second messengers. For instance:

• Phospholipase C (PLC) cleaves PC to produce diacylglycerol (DAG), which is a potent activator of Protein Kinase C (PKC).

• Phospholipase D (PLD) hydrolyzes PC to generate phosphatidic acid (PA), which is involved in the activation of mTOR and other signaling cascades.

• Phospholipase A2 (PLA2) releases fatty acids, such as arachidonic acid, from the sn-2 position of PC. Arachidonic acid is a precursor for the synthesis of eicosanoids, which are potent inflammatory mediators.

The use of an odd-chain, deuterated internal standard like 17:0-22:4 PC-d5 allows for the precise measurement of changes in the levels of endogenous PC species in response to various stimuli, providing insights into the dynamics of these signaling pathways in both healthy and diseased states.

Mandatory Visualization: Phosphatidylcholine Signaling Pathways

Caption: Simplified overview of major signaling pathways involving phosphatidylcholine.

References

• 1. lipidomicstandards.org [lipidomicstandards.org]

preventing back-exchange of deuterium in 17:0-22:4 PC-d5

Welcome to the technical support center for 17:0-22:4 PC-d5. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of this deuterated lipid standard, with a primary focus on preventing the back-exchange of deuterium atoms.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-22:4 PC-d5?

A: 17:0-22:4 PC-d5 is a deuterated form of the phospholipid 1-(10Z,13Z,16Z,19Z)-docosa-10,13,16,19-tetraenoyl-2-heptadecanoyl-sn-glycero-3-phosphocholine. The "d5" indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium atoms.[1] This isotopic labeling makes it an ideal internal standard for mass spectrometry-based lipidomics analyses.

Q2: Is the back-exchange of deuterium a significant concern for 17:0-22:4 PC-d5?

A: No, under typical experimental conditions for lipid analysis, the back-exchange of deuterium from the carbon-deuterium (C-D) bonds on the glycerol backbone is not a significant concern. Unlike hydrogens attached to heteroatoms (like oxygen or nitrogen), C-D bonds are very stable.[2][3] Back-exchange from a saturated carbon (sp³ hybridized) requires harsh conditions, such as strong acid or base catalysis, high temperatures, or the presence of a metal catalyst, which are not part of standard lipidomics protocols.[2][3][4][5]

Q3: What is more likely to cause issues with my 17:0-22:4 PC-d5 standard than back-exchange?

A: Chemical degradation of the lipid itself is a much more common problem than isotopic back-exchange. The 22:4 fatty acid (docosahexaenoic acid, DHA) is a polyunsaturated fatty acid (PUFA) that is susceptible to oxidation. Hydrolysis of the ester bonds can also occur. Proper storage and handling are critical to prevent degradation.

Q4: How should I store my 17:0-22:4 PC-d5 standard?

A: The standard should be stored in a glass vial with a Teflon-lined cap at -20°C. It is typically supplied in a solution of dichloromethane and methanol.[1] To minimize oxidation, it is advisable to overlay the solution with an inert gas like argon or nitrogen before sealing. Avoid repeated freeze-thaw cycles.

Q5: What solvents should I use for preparing working solutions?

A: High-purity chloroform, methanol, ethanol, or mixtures such as chloroform:methanol are commonly used. Ensure that the solvents are free of peroxides, which can accelerate the oxidation of unsaturated fatty acids.

Troubleshooting Guide

This guide addresses common issues that may be mistaken for back-exchange and provides systematic steps to resolve them.

Symptom	Potential Cause	Troubleshooting Steps
Loss of deuterated signal or appearance of an M+0 peak	1. Chemical Degradation: The lipid standard has degraded due to oxidation or hydrolysis. 2. In-source Fragmentation: The molecule is fragmenting in the mass spectrometer's ion source, leading to the loss of the deuterated glycerol headgroup. 3. Isotopic Impurity: The standard may have a small percentage of the non-deuterated (d0) form from its synthesis.	1. Check Storage Conditions: Verify that the standard has been stored at the correct temperature and protected from light and air. 2. Optimize MS Conditions: Reduce the source temperature and fragmentation voltage to minimize in-source decay. 3. Assess Isotopic Purity: Analyze a fresh, concentrated solution of the standard to determine its isotopic purity.[6][7][8]
Poor quantitative performance (high %CV)	1. Inaccurate Pipetting: Errors in pipetting the internal standard can lead to variability. 2. Incomplete Solubilization: The standard may not be fully dissolved in the working solution. 3. Differential Matrix Effects: If the deuterated standard does not perfectly co-elute with the analyte, it may experience different ion suppression or enhancement.	1. Use Calibrated Pipettes: Ensure pipettes are properly calibrated and use appropriate techniques for viscous organic solvents. 2. Ensure Complete Dissolution: Vortex and/or briefly sonicate the solution to ensure homogeneity. 3. Optimize Chromatography: Adjust the gradient or mobile phase to ensure co-elution of the standard and analyte.
Unexpected peaks in the chromatogram	1. Contamination: Impurities from solvents, glassware, or plasticware. 2. Oxidation Products: The standard has partially oxidized, creating new lipid species.	1. Use High-Purity Solvents and Clean Glassware: Avoid plastics that can leach contaminants. 2. Prepare Fresh Working Solutions: If oxidation is suspected, prepare a fresh dilution from the stock solution.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 17:0-22:4 PC-d5

• Warm to Room Temperature: Allow the vial containing the 17:0-22:4 PC-d5 standard to warm to room temperature before opening to prevent condensation of water into the solvent.

• Solvent Addition: If the standard is provided as a solid, add the appropriate volume of high-purity chloroform:methanol (2:1, v/v) to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes until the lipid is fully dissolved. A brief sonication in a water bath can aid dissolution.

• Inert Gas Overlay: Flush the headspace of the vial with an inert gas (argon or nitrogen) to displace oxygen.

• Storage: Store the stock solution in a glass vial with a Teflon-lined cap at -20°C.

Protocol 2: Assessment of Isotopic Stability

This protocol is designed to test for back-exchange under your specific experimental conditions.

• Prepare Two Solutions:

  • Solution A (Analyte + d-IS): Prepare a solution containing your analyte of interest and the 17:0-22:4 PC-d5 internal standard at concentrations relevant to your experiment.

  • Solution B (d-IS only): Prepare a solution containing only the 17:0-22:4 PC-d5 internal standard at the same concentration as in Solution A.

• Initial Analysis (t=0): Analyze both solutions using your LC-MS/MS method at the beginning of your analytical run. Record the peak areas for the analyte and the internal standard.

• Incubation: Store aliquots of both solutions under the same conditions as your samples (e.g., in the autosampler at a specific temperature).

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, and 24 hours).

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate a stability issue with either the analyte or the standard.

  • In Solution B, monitor for any increase in a signal at the mass transition of the non-deuterated (d0) version of the lipid. The absence of a growing d0 peak confirms the isotopic stability of the standard under your experimental conditions.

Visualizations

Caption: A typical workflow for lipidomics analysis incorporating a deuterated internal standard.

Caption: A decision tree for troubleshooting issues with deuterated lipid standards.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison Guide: Validating Lipidomics Data with 17:0-22:4 PC-d5

For researchers, scientists, and drug development professionals in the field of lipidomics, the accuracy and reproducibility of quantitative data are paramount. Internal standards (IS) are fundamental to achieving precise lipid quantification by correcting for variations during sample preparation, extraction, and analysis.[1] An ideal internal standard should not be naturally present in the sample and should be introduced as early as possible in the experimental workflow.[1][2]

This guide provides an objective comparison of 17:0-22:4 PC-d5 , a deuterated, mixed-chain phosphatidylcholine, against other common internal standards. It includes supporting principles, experimental protocols, and data to inform the selection of the most appropriate standard for your lipidomics research.

The Profile of a Hybrid Internal Standard: 17:0-22:4 PC-d5

17:0-22:4 PC-d5 is a synthetic phosphatidylcholine molecule featuring a unique combination of properties that make it an excellent internal standard. It contains one saturated odd-chain fatty acid (17:0) and one polyunsaturated fatty acid (22:4), with five deuterium atoms (d5) for mass-based detection. This structure is designed to mimic endogenous lipids closely while remaining distinguishable. It is a component of comprehensive standard mixtures used in modern lipidomics, such as the UltimateSPLASH™ ONE mix, highlighting its utility in broad-scale lipid analysis.[3][4]

Key Advantages:

• Stable Isotope Labeling (d5): As a deuterated standard, it is chemically and physically almost identical to its endogenous counterparts. This ensures it behaves similarly during lipid extraction and chromatographic separation, providing the most accurate correction for sample loss and matrix effects.[5]

• Odd-Chain Acyl Group (17:0): Odd-chain fatty acids are present in very low abundance in most human tissues and plasma, minimizing the risk of interference from naturally occurring lipids.[6][7]

• Unsaturated Acyl Group (22:4): The presence of a polyunsaturated fatty acid (PUFA) chain makes it a better surrogate for endogenous unsaturated and polyunsaturated PCs, which can behave differently from fully saturated lipids during analysis.

Performance Comparison of Internal Standard Types

The choice of an internal standard is a critical decision that directly impacts data quality. The two most common types used in lipidomics are stable isotope-labeled lipids and odd-chain lipids.[1] 17:0-22:4 PC-d5 represents a hybrid approach, combining the benefits of both. A comparison with other alternatives is summarized below.

Feature	17:0-22:4 PC-d5 (Deuterated Odd/Even-Chain)	17:0/17:0 PC (Odd-Chain Only)	16:0-d31/18:1 PC (Deuterated Even-Chain)	6:0/6:0 PC (Short-Chain)
Correction Principle	Mass difference	Structural difference	Mass difference	Structural difference
Biomimicry	Excellent (mimics extraction & chromatography of both saturated and unsaturated PCs)	Fair (may not fully mimic ionization or retention of even-chain lipids)	Good (excellent for even-chain PCs, less so for highly unsaturated species)	Poor (behaves very differently in reverse-phase LC)
Co-elution with Analytes	High probability with corresponding endogenous PCs	Variable; may not co-elute perfectly with target even-chain lipids	High probability with corresponding endogenous PCs	Does not co-elute with long-chain lipids
Risk of Endogenous Interference	Very Low (d5 label and 17:0 chain)	Low (but endogenous odd-chains exist)[7]	Very Low (d31 label)	Very Low
Correction for Ionization Effects	Excellent	Fair to Good	Excellent	Poor (ionizes differently)
Cost	High	Moderate	High	Low
Considered "Gold Standard"	Yes	No, but a robust alternative	Yes	No

Experimental Protocols

A rigorous and standardized protocol is essential for reproducible lipidomics. The following outlines a typical workflow for quantitative analysis using an internal standard like 17:0-22:4 PC-d5.

Workflow for Quantitative Lipidomics

Caption: A typical experimental workflow for quantitative lipidomics.

Detailed Methodology: Lipid Extraction (Modified Bligh & Dyer)

This protocol is a widely used method for extracting a broad range of lipids from biological samples.[8][9]

• Sample Preparation: Start with a defined amount of sample (e.g., 50 µL of plasma or 1x10^6 cells).[8] Samples should be kept on ice to minimize enzymatic activity.[8]

• Internal Standard Addition: Add a known quantity of the 17:0-22:4 PC-d5 internal standard solution to the sample. This step is critical and should occur before any extraction steps to account for lipid loss.[1]

• Monophasic Mixture Formation: Add a pre-chilled mixture of chloroform and methanol (e.g., a 1:2 v/v ratio) to the sample to create a single-phase solution.[10] For a 50 µL sample, 600 µL of solvent is common. Vortex thoroughly for 1 minute.

• Phase Separation: Add chloroform and a saline solution (e.g., 0.9% NaCl) to induce separation into two distinct phases (typically in a 2:2:1.8 ratio of chloroform:methanol:water).[11] Vortex again and centrifuge at low speed (~3,500 RCF) for 10 minutes at 4°C.[8]

• Lipid Collection: Using a glass Hamilton syringe or pipette, carefully collect the lower organic layer, which contains the lipids, and transfer it to a new glass tube.[8] Avoid plasticware to prevent contamination from plasticizers.[8]

• Drying and Reconstitution: Evaporate the solvent from the collected organic phase under a stream of nitrogen gas.[8] Resuspend the dried lipid film in a known volume of an appropriate solvent for LC-MS analysis (e.g., 100 µL of mobile phase B).[12]

Detailed Methodology: LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid separation.[1]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Gradient: Employ a suitable gradient that starts with a high percentage of mobile phase A, gradually increasing B to elute lipids from polar to nonpolar.

  • Column Temperature: Maintain a constant temperature (e.g., 55°C) for reproducible retention times.[1]

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative modes to cover a wide range of lipid classes.

  • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) mode. This involves monitoring specific precursor-to-product ion transitions for each target lipid and for the internal standard (17:0-22:4 PC-d5).[13]

• Quantification: The concentration of each endogenous lipid is calculated based on the ratio of its integrated peak area to the peak area of the internal standard.

Visualizing Key Concepts

Logic of Internal Standard Selection

The choice of an internal standard depends on balancing biomimicry, potential for interference, and cost. Deuterated standards are considered the most accurate for correcting analytical variability.

Caption: Comparison of internal standard types against ideal properties.

Context: The Role of Phosphatidylcholine (PC)

Accurate quantification of PC species is crucial because they are not only major structural components of cell membranes but also precursors for important signaling molecules.

Caption: Simplified pathways showing PC as a source of signaling lipids.

Conclusion

The selection of an internal standard is a critical factor for ensuring the generation of high-quality, reliable, and reproducible lipidomics data. While often considered the "gold standard," stable isotope-labeled standards like 17:0-22:4 PC-d5 offer a superior level of accuracy for quantification. Its hybrid design, incorporating both a deuterated label and an odd-chain fatty acid, makes it an exceptional choice for correcting analytical variability across a range of phosphatidylcholine species. Although odd-chain standards provide a robust and more cost-effective alternative, deuterated standards remain the preferred option for achieving the highest level of quantitative accuracy in lipidomics research.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Equivalent carbon number-based targeted odd-chain fatty acyl lipidomics reveals triacylglycerol profiling in clinical colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 9. scribd.com [scribd.com]
• 10. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bookstack.cores.utah.edu [bookstack.cores.utah.edu]
• 13. benchchem.com [benchchem.com]

Assessing the Accuracy of Quantification with 17:0-22:4 PC-d5: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the precise quantification of phospholipids, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of 17:0-22:4 PC-d5 as an internal standard in quantitative lipidomics, supported by experimental data and detailed protocols.

17:0-22:4 PC-d5: A Deuterated Internal Standard for Phosphatidylcholine Quantification

1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5 (17:0-22:4 PC-d5) is a deuterated lipid used as an internal standard in mass spectrometry-based lipidomics. It is a key component of the commercially available UltimateSPLASH™ ONE internal standard mixture, which is designed to cover a wide range of lipid classes for comprehensive and accurate quantification.[1][2][3][4] The use of a deuterated standard, which is chemically identical to its endogenous counterpart but with a different mass, is a well-established strategy to correct for variations in sample preparation, extraction efficiency, and instrument response.[5]

Quantitative Performance of Methods Utilizing 17:0-22:4 PC-d5

While direct head-to-head comparisons of 17:0-22:4 PC-d5 with a wide array of other internal standards are not extensively published in a single study, the performance of analytical methods employing the UltimateSPLASH™ ONE mixture (which includes 17:0-22:4 PC-d5) has been validated in numerous publications. These studies often utilize the National Institute of Standards and Technology (NIST) Standard Reference Material (SRM) 1950, "Metabolites in Frozen Human Plasma," to assess accuracy and precision.[6][7]

The following table summarizes the typical quantitative performance of lipidomics methods that use a suite of deuterated internal standards, including 17:0-22:4 PC-d5.

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.99	[6]
Intra-day Precision (%CV)	< 15%	[8]
Inter-day Precision (%CV)	< 20%	[8]
Recovery	80-120%	[6]
Lower Limit of Quantification (LLOQ)	Analyte-dependent, typically in the low ng/mL to µg/mL range	[9]

It is important to note that these values reflect the performance of the entire analytical method, not just the internal standard itself. The choice of extraction method, chromatography, and mass spectrometry platform all contribute to the overall accuracy and precision of the quantification.

Comparison with Other Internal Standard Alternatives

The selection of an internal standard is a critical step in quantitative lipidomics. Besides deuterated standards like 17:0-22:4 PC-d5, other common choices include carbon-13 labeled lipids and odd-chain lipids.

Internal Standard Type	Advantages	Disadvantages	Reference
Deuterated Lipids (e.g., 17:0-22:4 PC-d5)	- Closely mimics the chemical and physical properties of the analyte.- Good co-elution in chromatography.	- Potential for isotopic effects, leading to slight shifts in retention time.- Risk of H/D back-exchange under certain conditions.	[5][10]
¹³C-Labeled Lipids	- Considered the "gold standard" due to identical chemical and physical properties.- Co-elute perfectly with the analyte.- No isotopic effects.	- Generally more expensive and less commercially available than deuterated standards.	[10][11]
Odd-Chain Lipids	- Not naturally abundant in most mammalian systems.- Cost-effective.	- Different chemical and physical properties compared to even-chain analytes can lead to differences in extraction efficiency and ionization response.- May not perfectly correct for matrix effects.	[12][13]

Recent studies suggest that while deuterated standards are a robust choice, ¹³C-labeled internal standards may offer superior accuracy due to their identical chromatographic behavior and isotopic stability.[10] However, the availability and cost of ¹³C-labeled standards for every lipid of interest can be a limiting factor. Odd-chain lipids, while a viable option, may not provide the same level of accuracy as stable isotope-labeled standards, particularly in complex biological matrices.[12]

Experimental Protocols

The following is a representative protocol for the quantification of phosphatidylcholines in human plasma using a deuterated internal standard like 17:0-22:4 PC-d5.

Sample Preparation and Lipid Extraction (Folch Method)

• Thaw frozen plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add a known amount of the internal standard mixture (containing 17:0-22:4 PC-d5) to the plasma sample.

• Add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to a high percentage to elute the lipids based on their hydrophobicity.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for the analysis of phosphatidylcholines.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification. The MRM transition for the precursor ion of each PC species to a specific product ion (e.g., m/z 184 for the phosphocholine headgroup) is monitored.

  • Data Analysis: The peak area of the endogenous PC is normalized to the peak area of the corresponding deuterated internal standard (e.g., 17:0-22:4 PC-d5). The concentration of the endogenous lipid is then determined using a calibration curve generated from authentic standards.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. SPLASH Brochure [online.flippingbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 10. benchchem.com [benchchem.com]
• 11. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Cross-Validation of 17:0-22:4 PC-d5 for Accurate Phospholipid Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the use of 17:0-22:4 PC-d5 as an internal standard in lipidomics, focusing on the cross-validation of results for accurate phospholipid quantification. We will delve into the principles of internal standardization, compare different approaches, and provide supporting experimental data and protocols.

The Critical Role of Internal Standards in Lipidomics

Accurate and reproducible quantification of lipids is a significant challenge in lipidomics due to variations in sample preparation, extraction efficiency, and mass spectrometry response.[1] Internal standards (IS) are essential for mitigating these variables. An ideal internal standard is a compound structurally similar to the analytes of interest but not naturally present in the sample.[1] It is added at a known concentration before lipid extraction, co-processing with the endogenous lipids to normalize for analytical variability.[1]

Deuterated lipids, such as 17:0-22:4 PC-d5, are frequently used as internal standards because they co-elute closely with their endogenous counterparts in liquid chromatography (LC) and can effectively correct for matrix effects.[1] The use of odd-chain fatty acid-containing standards like 17:0-22:4 PC-d5 is also advantageous as these are typically absent or at very low levels in most biological systems.

Cross-Validation Strategies: Single vs. Multiple Internal Standards

A key aspect of validating lipidomics data is the strategy for internal standardization. Two common approaches are the use of a single internal standard per lipid class and the use of a mixture of internal standards.

• Single Internal Standard: This approach uses one representative standard for an entire class of lipids (e.g., one PC standard for all phosphatidylcholines). While simple and cost-effective, it assumes that all species within that class have a similar response to the analytical process, which may not always be the case.

• Multiple Internal Standards: This strategy employs a cocktail of internal standards with varying acyl chain lengths and degrees of unsaturation within a lipid class. This approach can provide more accurate quantification by better accounting for the differential behavior of various lipid species during analysis. Commercial mixtures, such as UltimateSPLASH™ ONE, which includes 17:0-22:4 PC-d5, are designed for this purpose, offering a comprehensive set of standards to improve accuracy.

Cross-laboratory standardization studies and ring trials are crucial for the harmonization of lipidomics data, ensuring that results are comparable across different platforms and laboratories.[2] These studies often rely on well-characterized standard reference materials and robust internal standardization strategies.

Performance of Lipidomics Platforms Utilizing 17:0-22:4 PC-d5

While direct head-to-head comparisons of individual internal standards are not abundant in the literature, the performance of analytical platforms that utilize mixtures containing 17:0-22:4 PC-d5 provides strong evidence of its utility. The following table summarizes the reported performance of such platforms, highlighting the precision and reproducibility achievable.

Platform/Study	Internal Standard Strategy	Analyte Class	Coefficient of Variation (CV)	Reference
Lipidyzer™ Platform (Cross-Laboratory Study)	54 deuterated internal standards (including PC species)	Phosphatidylcholines (PC)	Average CV across 13 lipid classes < 15%	[2]
Omic-Scale Targeted LC-MS/MS	75 isotopically labeled standards (including PC species)	Phosphatidylcholines (PC)	Median intra-day precision: 8.5%, Median inter-day precision: 10.9%	[3]
HILIC and UHPSFC-QTOF MS Comparison	Mixture of internal standards	Phosphatidylcholines (PC)	RSD generally below 20-30% between platforms	[4]

RSD: Relative Standard Deviation

Experimental Protocols

A robust experimental protocol is fundamental for achieving accurate and reproducible results. The following is a representative protocol for lipid extraction and analysis using an internal standard like 17:0-22:4 PC-d5.

Protocol 1: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Addition: In a 1.5 mL microcentrifuge tube, add a precise volume of a working solution of 17:0-22:4 PC-d5 (or an internal standard mixture).

• Sample Addition: Add a known volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard and vortex briefly.

• Lipid Extraction:

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, this would be 1 mL of the chloroform:methanol mixture.

  • Vortex the mixture thoroughly for 2 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of chloroform:methanol).

  • Vortex again for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Lipid Layer: Carefully collect the lower organic phase (containing the lipids) using a glass pipette and transfer it to a new tube.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

Protocol 2: LC-MS Analysis and Quantification

• Chromatographic Separation: Perform lipid separation using a suitable liquid chromatography method, such as reversed-phase or hydrophilic interaction liquid chromatography (HILIC).

• Mass Spectrometry Analysis: Analyze the eluent using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ionization modes to cover a broad range of lipid classes.

• Data Processing: Process the raw data using specialized software to identify lipid species and integrate the peak areas for both the endogenous lipids and the internal standard(s).

• Quantification: Calculate the concentration of each analyte by normalizing its peak area to the peak area of the corresponding internal standard.

Visualizing the Context: Glycerophospholipid Metabolism

Understanding the biological context of the quantified lipids is crucial. The following diagram, generated using Graphviz, illustrates the major pathways of glycerophospholipid metabolism, where phosphatidylcholines (PCs) play a central role.

Caption: Major pathways of glycerophospholipid biosynthesis and remodeling.

Experimental Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of lipidomics results using internal standards.

Caption: A typical workflow for cross-validating lipidomics data.

References

• 1. benchchem.com [benchchem.com]
• 2. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. holcapek.upce.cz [holcapek.upce.cz]

A Researcher's Guide to the Performance of 17:0-22:4 PC-d5 in Biological Matrices

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount for generating reliable and reproducible data. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of the deuterated phosphatidylcholine internal standard, 17:0-22:4 PC-d5, against other common internal standards in various biological matrices. The information presented is supported by experimental data and detailed methodologies to aid in the selection of the most suitable internal standard for your specific application.

The use of internal standards is fundamental in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard should mimic the behavior of the analyte of interest throughout the entire analytical workflow but be distinguishable by the mass spectrometer. Deuterated standards, such as 17:0-22:4 PC-d5, are considered the gold standard as they co-elute closely with their endogenous counterparts and experience similar matrix effects.

Comparative Performance of Internal Standards

The selection of an internal standard is a critical step in developing a robust quantitative lipidomics method. The two most common types of internal standards for phosphatidylcholines (PCs) are deuterated PCs and odd-chain diacyl PCs.

Deuterated Phosphatidylcholine (e.g., 17:0-22:4 PC-d5): These standards have the same chemical structure as their endogenous counterparts, with some hydrogen atoms replaced by deuterium. This results in a mass shift that allows for their differentiation by the mass spectrometer, while their physicochemical properties remain nearly identical.

Odd-Chain Diacyl Phosphatidylcholine (e.g., 17:0/17:0 PC): These standards contain fatty acyl chains with an odd number of carbon atoms, which are typically low in abundance or absent in most biological systems.

The following table summarizes the key performance characteristics of 17:0-22:4 PC-d5, often as part of a comprehensive internal standard mixture like UltimateSPLASH™ ONE, in comparison to odd-chain PC internal standards.

Performance Metric	17:0-22:4 PC-d5 (Deuterated Standard)	Odd-Chain Diacyl PC (e.g., 17:0/17:0 PC)	Biological Matrix
Correction for Matrix Effects	Excellent	Good to Excellent	Plasma, Serum, Tissue
Co-elution with Analytes	Nearly identical retention time to endogenous PCs with similar acyl chain composition.	Similar retention time to endogenous PCs with similar overall hydrophobicity.	Plasma, Serum, Tissue
Recovery during Extraction	Highly similar to endogenous PCs. A study utilizing a comprehensive deuterated internal standard mix, including a PE-d5 with a 22:4 acyl chain, in liver tissue demonstrated effective recovery.	Generally high and similar to endogenous PCs.	Plasma, Serum, Tissue
Linearity	A fully validated HILIC-MS/MS method using a multi-internal standard mix (including PC-d5 17:0/22:4) showed acceptable linearity for the quantification of 608 lipid species in human plasma.[1]	Generally good, but may differ slightly from endogenous PCs with different fatty acyl chain compositions.	Plasma, Serum, Tissue
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Specific data for 17:0-22:4 PC-d5 is not readily available. However, methods using comprehensive deuterated standards achieve low detection and quantification limits suitable for biological samples.	Dependent on the specific analytical platform and matrix.	Plasma, Serum, Tissue
Potential for Isotopic Scrambling	Minimal, but a theoretical possibility.	Not applicable.	N/A
Natural Abundance	Not naturally present.	Very low to absent in most mammalian systems.	Plasma, Serum, Tissue

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining high-quality lipidomics data. Below are representative protocols for lipid extraction from different biological matrices that utilize 17:0-22:4 PC-d5 or similar deuterated standards.

Lipid Extraction from Plasma using the MTBE Method[1]

This protocol is suitable for the extraction of a broad range of lipids from plasma samples and has been validated using a comprehensive internal standard mixture that includes 17:0-22:4 PC-d5.

• Sample Preparation: Thaw 25 µL of human K2 EDTA plasma on ice.

• Internal Standard Addition: Add 34 µL of the UltimateSPLASH™ ONE internal standard mixture (containing 17:0-22:4 PC-d5) to the plasma sample and vortex.

• Solvent Addition: Add 231 µL of methanol (MeOH) and 770 µL of methyl-tert-butyl ether (MTBE).

• Extraction: Incubate the mixture on an orbital shaker at room temperature for one hour.

• Phase Separation: Add 192.5 µL of water to induce phase separation (final ratio MTBE:MeOH:Water of 10:3:2.5, v/v/v). Incubate at room temperature for 10 minutes.

• Centrifugation: Centrifuge the samples at 15,800 x g for 10 minutes.

• Supernatant Collection: Collect the upper organic phase for LC-MS/MS analysis.

Lipid Extraction from Liver Tissue[2]

This protocol is designed for the extraction of lipids from solid tissue samples and has been used with a cocktail of internal standards, including a deuterated phosphatidylethanolamine with a 22:4 acyl chain, which is structurally analogous to the target phosphatidylcholine.

• Tissue Homogenization: Homogenize 50 mg of liver tissue in a 2 mL lipid extraction mixture of methyl-tert-butyl ether (MTBE) and methanol (3:1, v/v) containing a cocktail of 54 internal standards, including PE(17:0–22:4)-d5.

• Vortexing: Vortex the homogenate for 2 minutes.

• Centrifugation: Centrifuge at 12,000 rpm at 4°C for 10 minutes.

• Supernatant Collection and Evaporation: Collect 200 µL of the supernatant and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of a lipid complex solution (acetonitrile:isopropanol = 1:9, v/v) for LC-MS/MS analysis.

Visualizing Lipidomics Workflows and Pathways

Diagrams generated using Graphviz provide a clear visual representation of complex workflows and biological relationships.

Caption: A typical experimental workflow for quantitative lipidomics analysis.

Caption: Simplified signaling pathway involving phosphatidylcholine hydrolysis.

References

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

The Gold Standard for Lipid Quantification: A Comparative Review of 17:0-22:4 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reliability of quantitative analysis are paramount. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides a comprehensive comparison of 17:0-22:4 PC-d5, a deuterated phosphatidylcholine, with other common lipid standards, supported by experimental principles and methodologies.

17:0-22:4 PC-d5, or 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphocholine-d5, has emerged as a valuable tool in mass spectrometry-based lipidomics. Its key advantage lies in its structural similarity to endogenous phosphatidylcholines, coupled with a mass shift due to deuterium labeling. This allows it to mimic the behavior of the target analytes during sample preparation and analysis, thereby providing a reliable means of normalization.

Performance Comparison of Lipid Internal Standards

The selection of an internal standard significantly impacts the accuracy of lipid quantification. The most common types of internal standards used in lipidomics are stable isotope-labeled lipids (such as deuterated and ¹³C-labeled lipids) and odd-chain fatty acid-containing lipids. The following table summarizes their general performance characteristics.

Feature	Deuterated Lipids (e.g., 17:0-22:4 PC-d5)	Odd-Chain Lipids
Principle	Chemically identical to the analyte but with a different mass due to isotopic labeling.	Structurally similar to the analyte but with an odd-numbered fatty acid chain, which is typically low in abundance in biological systems.
Co-elution with Analyte	Nearly identical chromatographic behavior, ensuring co-elution and correction for matrix effects at the same retention time.	May have different retention times compared to even-chain analytes, potentially leading to incomplete correction for matrix effects.
Correction for Matrix Effects	Superior, as it experiences the same ion suppression or enhancement as the endogenous analyte.	Can be effective, but may not fully compensate for matrix effects if chromatographic properties differ significantly.
Correction for Extraction Recovery	Excellent, as it is added at the beginning of the workflow and experiences the same losses as the analyte.	Good, but differences in polarity and structure compared to the analyte can lead to variations in extraction efficiency.
Potential for Interference	Minimal, as the mass difference is distinct and easily resolved by the mass spectrometer.	Low, as odd-chain lipids are generally not abundant in most biological samples. However, their presence should be verified.
Commercial Availability	A wide variety of deuterated standards, including 17:0-22:4 PC-d5, are commercially available, often in comprehensive mixtures.	Readily available for major lipid classes.

The Role of 17:0-22:4 PC-d5 in Comprehensive Lipid Analysis

17:0-22:4 PC-d5 is a component of the widely used UltimateSPLASH™ ONE internal standard mixture. This mixture is designed to provide broad coverage across multiple lipid classes, with each standard carefully selected to appear in spectral regions that are typically free from interference from naturally occurring lipids. The use of a comprehensive mixture of internal standards is crucial for accurate quantification in untargeted lipidomics studies, where a wide range of lipid species with varying physicochemical properties are measured.

The rationale for including standards with different chain lengths and degrees of unsaturation, such as 17:0-22:4 PC-d5, is to account for variations in ionization efficiency and fragmentation that can occur between different lipid species within the same class.

Experimental Methodologies

Accurate and reproducible lipid quantification relies on robust and well-documented experimental protocols. The following outlines a general workflow for plasma lipidomics using a deuterated internal standard like 17:0-22:4 PC-d5.

Lipid Extraction from Plasma (Modified Folch Method)

A common method for extracting lipids from plasma involves a biphasic solvent system of chloroform and methanol.

• Internal Standard Spiking: To a 10 µL plasma sample, add a known amount of the internal standard mixture containing 17:0-22:4 PC-d5 dissolved in methanol.

• Protein Precipitation and Lipid Extraction: Add a cold mixture of methanol and methyl-tert-butyl ether (MTBE) to the sample. Vortex the mixture thoroughly to ensure complete protein precipitation and lipid extraction.

• Phase Separation: Induce phase separation by adding water. Centrifuge the sample to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.

• Drying and Reconstitution: Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for LC-MS analysis, such as a methanol/toluene mixture.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The reconstituted lipid extract is then analyzed by LC-MS/MS.

• Chromatographic Separation: A reversed-phase C18 column is typically used to separate the different lipid species based on their hydrophobicity. A gradient elution with mobile phases containing solvents like water, acetonitrile, and isopropanol with additives such as ammonium formate is employed.

• Mass Spectrometry Detection: A triple quadrupole or a high-resolution mass spectrometer is used for detection. For targeted quantification, Multiple Reaction Monitoring (MRM) is often employed, where specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored.

The workflow for a typical quantitative lipidomics experiment is illustrated in the diagram below.

Caption: Workflow for quantitative lipidomics using an internal standard.

Signaling Pathway Context: Phosphatidylcholine Metabolism

Phosphatidylcholines (PCs) are not only major structural components of cellular membranes but also play crucial roles in cell signaling. The diagram below illustrates a simplified overview of PC metabolism, highlighting its role as a precursor for important signaling molecules. An internal standard like 17:0-22:4 PC-d5 is essential for accurately quantifying changes in PC levels within these pathways in response to various stimuli or disease states.

A Comparative Guide to Internal Standards for Phosphatidylcholine Quantification: Assessing 17:0-22:4 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phospholipids is paramount. This guide provides an objective comparison of the performance of the deuterated internal standard 17:0-22:4 PC-d5 against other common alternatives, supported by experimental data and detailed protocols to inform the selection of the most appropriate standard for your analytical workflow.

The use of internal standards is crucial in mass spectrometry-based lipidomics to correct for variations in sample preparation, extraction efficiency, and instrument response. The ideal internal standard should mimic the physicochemical properties of the analyte of interest to ensure it is equally affected by these variables, thereby enabling accurate and precise quantification. This guide focuses on the assessment of 17:0-22:4 PC-d5, a deuterated phosphatidylcholine (PC) standard, and compares its performance in terms of linearity and recovery with other widely used internal standards.

Performance Comparison of Internal Standards

Deuterated standards, such as 17:0-22:4 PC-d5, are often considered the gold standard for quantitative lipidomics. Their structural similarity to endogenous lipids ensures they behave almost identically during extraction and ionization processes. Alternative internal standards include those with odd-chain fatty acids, which are typically present at very low levels in biological samples.

Below is a comparative summary of expected performance based on the type of internal standard.

Performance Metric	17:0-22:4 PC-d5 (Deuterated)	Odd-Chain PC (e.g., 17:0/17:0 PC)	Non-Deuterated, Structurally Dissimilar PC
Linearity (R²)	Typically > 0.99	Generally > 0.99	> 0.98, but can be more variable
Recovery (%)	Expected to be high and closely mimic endogenous PCs	High, but may differ slightly from endogenous even-chain PCs	Can be variable and may not fully reflect the recovery of all endogenous PC species
Matrix Effect Compensation	Excellent	Good to Excellent	Moderate to Good
Co-elution with Analytes	Nearly identical	Close, but may have slight retention time shifts	May have significant retention time differences

Experimental Protocols

To ensure accurate assessment of linearity and recovery for any internal standard, a rigorous and well-documented experimental protocol is essential. The following are detailed methodologies for these key experiments.

Linearity Assessment Protocol

The objective of this experiment is to determine the linear range of the analytical method for the quantification of phosphatidylcholines using 17:0-22:4 PC-d5 as an internal standard.

• Preparation of Stock Solutions:

  • Prepare a stock solution of a representative native phosphatidylcholine standard (e.g., 16:0-18:1 PC) at a concentration of 1 mg/mL in a suitable solvent such as chloroform:methanol (2:1, v/v).

  • Prepare a stock solution of the internal standard, 17:0-22:4 PC-d5, at a concentration of 1 mg/mL in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking a constant amount of the internal standard (e.g., 5 µL of a 10 µg/mL working solution) into a series of dilutions of the native PC standard. The concentration range of the native PC standard should cover the expected physiological range in the samples to be analyzed (e.g., 0.1 to 100 µg/mL).

  • Prepare these standards in a relevant biological matrix (e.g., stripped plasma or a synthetic matrix) to account for matrix effects.

• Sample Preparation and Extraction:

  • To each calibration standard, add the internal standard solution.

  • Perform a lipid extraction using a validated method, such as a modified Folch or Bligh-Dyer extraction.

  • Evaporate the solvent from the extracted lipid phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a solvent compatible with the analytical instrument (e.g., methanol:isopropanol, 1:1, v/v).

• LC-MS/MS Analysis:

  • Analyze the reconstituted samples using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Use a suitable chromatographic column and gradient to achieve good separation of the phosphatidylcholines.

  • Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for both the native PC standard and the 17:0-22:4 PC-d5 internal standard.

• Data Analysis:

  • Integrate the peak areas for both the native PC standard and the internal standard.

  • Calculate the ratio of the peak area of the native PC to the peak area of the internal standard.

  • Plot the peak area ratio against the concentration of the native PC standard.

  • Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value > 0.99 is generally considered to indicate good linearity.

Recovery Assessment Protocol

The purpose of this experiment is to evaluate the efficiency of the extraction procedure for phosphatidylcholines using 17:0-22:4 PC-d5 as an internal standard.

• Sample Preparation:

  • Prepare two sets of samples using a pooled biological matrix (e.g., plasma).

  • Set 1 (Pre-extraction spike): Spike a known amount of 17:0-22:4 PC-d5 into the matrix before the lipid extraction procedure.

  • Set 2 (Post-extraction spike): Spike the same amount of 17:0-22:4 PC-d5 into the lipid extract after the extraction procedure but before solvent evaporation.

  • Prepare a third set of samples containing only the internal standard in the reconstitution solvent (neat solution) to represent 100% recovery.

• Lipid Extraction:

  • Perform the lipid extraction on Set 1 as described in the linearity protocol.

  • For Set 2, perform the lipid extraction on the matrix without the internal standard, and then add the internal standard to the final extract.

• LC-MS/MS Analysis:

  • Analyze all three sets of samples using the same LC-MS/MS method.

• Data Analysis:

  • Calculate the average peak area of the internal standard for each set of samples.

  • Calculate the percentage recovery using the following formula: Recovery (%) = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100

  • A recovery of 80-120% is typically considered acceptable.

Visualizing the Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the linearity and recovery assessment experiments.

Caption: Workflow for Linearity Assessment.

Caption: Workflow for Recovery Assessment.

Conclusion

The choice of an internal standard is a critical decision in quantitative lipidomics. Deuterated standards, such as 17:0-22:4 PC-d5, are theoretically superior due to their close physicochemical similarity to the analytes of interest, which allows for more accurate correction of experimental variability. While specific performance data for this individual standard is often embedded within larger method validation studies, its widespread use in comprehensive internal standard mixtures like UltimateSPLASH™ ONE is a strong indicator of its high performance and reliability. For researchers requiring the highest level of accuracy and precision in phosphatidylcholine quantification, 17:0-22:4 PC-d5 represents an excellent choice. It is, however, always recommended to perform in-house validation of linearity and recovery to ensure the chosen internal standard performs optimally within the specific analytical method and biological matrix being investigated.

References

• 1. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid quadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. SPLASH Brochure [online.flippingbook.com]
• 6. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand [sigmaaldrich.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

The Impact of Deuteration on the Chromatographic Behavior of 17:0-22:4 PC-d5: A Comparative Guide

For researchers and scientists in the fields of drug development and lipidomics, the use of stable isotope-labeled internal standards is a cornerstone of accurate quantification by mass spectrometry. The assumption that a deuterated standard behaves identically to its non-deuterated (protiated) counterpart during chromatographic separation is common, yet often not entirely accurate. This guide provides an objective comparison of the chromatographic behavior of 17:0-22:4 Phosphatidylcholine (PC) and its deuterated analog, 17:0-22:4 PC-d5, supported by established principles of chromatographic isotope effects.

The Deuterium Isotope Effect in Chromatography

The substitution of hydrogen with its heavier isotope, deuterium, can introduce subtle yet significant changes in the physicochemical properties of a molecule, leading to observable differences in chromatographic behavior.[1] This phenomenon is known as the chromatographic isotope effect. In reversed-phase liquid chromatography (RPLC), the most common mode for lipid analysis, deuterated compounds often elute slightly earlier than their protiated analogs.[1][2] This is referred to as an "inverse isotope effect."[1]

The underlying principle of this effect lies in the minor differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, resulting in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1] These differences influence the intermolecular interactions between the analyte and the stationary phase, typically leading to weaker van der Waals interactions and, consequently, a shorter retention time for the deuterated compound.[1]

Comparative Analysis: 17:0-22:4 PC vs. 17:0-22:4 PC-d5

Table 1: Predicted Chromatographic Behavior Comparison

Parameter	17:0-22:4 PC (Protiated)	17:0-22:4 PC-d5 (Deuterated)	Expected Difference	Rationale
Retention Time (RT)	tR	tR - Δt	Deuterated analog is expected to elute slightly earlier.	Inverse isotope effect due to weaker van der Waals interactions with the stationary phase.[1][2]
Peak Shape	Symmetrical	Symmetrical	No significant difference expected.	Deuteration is unlikely to affect the kinetics of mass transfer that influence peak shape.
Peak Width	W	W	No significant difference expected.	Minor changes in diffusion coefficients are not expected to cause noticeable peak broadening under typical LC conditions.
Mass-to-Charge Ratio (m/z) [M+H]⁺	~834.6	~839.6	+5 Da	Reflects the mass difference from the five deuterium atoms.

It is crucial for researchers to not assume co-elution and to verify the degree of separation between the light and heavy isotopologues during method development.[2] This can be achieved by a co-injection of both the deuterated standard and the non-deuterated analyte.

Experimental Protocol for Assessing the Chromatographic Isotope Effect

The following is a representative experimental protocol for the analysis of 17:0-22:4 PC and its d5-deuterated analog using liquid chromatography-mass spectrometry (LC-MS). This protocol is based on established methods for lipidomics analysis.[3][4]

Objective: To resolve and quantify the retention time shift between protiated 17:0-22:4 PC and its deuterated analog, 17:0-22:4 PC-d5.

1. Sample Preparation:

• Prepare individual stock solutions of 17:0-22:4 PC and 17:0-22:4 PC-d5 in a suitable organic solvent (e.g., methanol or isopropanol) at a concentration of 1 mg/mL.

• Create a mixed solution containing both the protiated and deuterated analytes at a final concentration of 1 µg/mL each in the reconstitution solvent (e.g., acetonitrile:isopropanol 1:9, v/v).[3]

2. Liquid Chromatography Conditions:

• LC System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 150 mm × 2.1 mm, 1.7 µm particle size) is suitable for separating lipid species.[4]

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[3]

• Mobile Phase B: Acetonitrile/isopropanol (10/90, v/v) with 10 mM ammonium formate and 0.1% formic acid.[3]

• Gradient Elution:

  • 0-2 min: 20-30% B

  • 2-4 min: 30-60% B

  • 4-9 min: 60-85% B

  • 9-14 min: 85-90% B

  • 14-15.5 min: 90-95% B

  • 15.5-17.3 min: 95% B

  • 17.3-17.5 min: 95-20% B

  • 17.5-20 min: 20% B[3]

• Flow Rate: 0.35 mL/min.[3]

• Column Temperature: 45 °C.[3]

• Injection Volume: 2 µL.[3]

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Data Acquisition: Full scan mode to detect the [M+H]⁺ ions of both analytes.

• Mass Range: m/z 300-1200.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 350 °C.

4. Data Analysis:

• Extract the ion chromatograms for the specific m/z values of the protiated and deuterated analytes.

• Determine the retention time for each analyte from the apex of its chromatographic peak.

• Calculate the retention time shift (ΔtR) by subtracting the retention time of the deuterated analog from the protiated analog.

Visualizing the Workflow and Underlying Principles

To better illustrate the process and the scientific principle, the following diagrams are provided.

Caption: Workflow for assessing the impact of deuteration on retention time.

Caption: The underlying mechanism of the inverse chromatographic isotope effect.

Conclusion

While 17:0-22:4 PC-d5 is an effective internal standard for quantitative lipidomics, it is crucial to recognize that it may not co-elute perfectly with its protiated analog. The inverse chromatographic isotope effect generally leads to a slightly earlier elution of the deuterated species in reversed-phase chromatography. The magnitude of this shift is typically small but can be influenced by the specific chromatographic conditions. Therefore, careful method development and validation, including the verification of the retention time difference between the analyte and the internal standard, are essential for ensuring the accuracy and reliability of quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Guide for Handling 17:0-22:4 PC-d5

This document provides immediate, procedural guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of 17:0-22:4 PC-d5. The following protocols are designed to ensure laboratory safety and maintain product integrity.

Hazard Identification and Personal Protective Equipment (PPE)

17:0-22:4 PC-d5 is classified as a hazardous substance. The primary risks include flammability, acute toxicity if swallowed, inhaled, or in contact with skin, and potential for serious eye and skin irritation. Adherence to the following PPE guidelines is mandatory to mitigate exposure risks.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Item	Specification	Purpose
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene, disposable.	To prevent skin contact with the solution.[1]
Body Protection	Laboratory Coat	Flame-retardant, long-sleeved.	To protect skin and personal clothing from contamination.
Eye Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 certified.	To protect eyes from splashes.[1]
Respiratory Protection	Fume Hood	A properly functioning chemical fume hood is required.	To prevent inhalation of vapors, especially given the product's classification for acute inhalation toxicity.[2]
Additional Protection	Face Shield	Recommended when handling larger quantities or when there is a significant splash risk.	To provide an additional layer of protection for the face and eyes.[1]

Operational Plan: Step-by-Step Handling Procedures

This section details the procedural steps for the safe handling of 17:0-22:4 PC-d5 from receipt to experimental use. The compound is typically supplied as a solution in a flammable solvent and is sensitive to oxidation.[3]

Step 1: Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage. The product is shipped on dry ice and should be frozen upon arrival.

• Storage: Immediately transfer the product to a freezer set at -20°C ± 4°C for long-term storage.[3][4]

• Environment: Store in a glass container with a Teflon-lined closure.[3] To prevent oxidation of the unsaturated fatty acid component, the vial headspace should be filled with an inert gas (e.g., argon or nitrogen).[2][3] Do not store in plastic containers, as this can lead to leaching of impurities.[3]

Step 2: Preparation for Use

• Equilibration: Before opening, allow the vial to warm to room temperature. This prevents condensation of atmospheric moisture inside the container, which can lead to hydrolysis of the phospholipid.[3]

• Engineering Controls: All handling of the open container must be performed inside a chemical fume hood to mitigate inhalation and fire hazards.[2]

• Aliquotting: If the entire volume is not needed, it is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles and minimize exposure to air. Use glass vials with Teflon-lined caps for aliquots.

Step 3: Experimental Use

• Inert Atmosphere: When handling the lipid solution, maintain an inert atmosphere where possible to minimize oxidation.[2]

• Solvent Compatibility: If further dilution is required, use high-purity organic solvents compatible with phospholipids.

• Avoid Contamination: Use clean, glass-based labware (e.g., syringes, pipettes) for all transfers to avoid contamination.

Disposal Plan

Proper disposal of 17:0-22:4 PC-d5 and associated waste is critical to ensure environmental safety and regulatory compliance.

Step 1: Waste Segregation

• Chemical Waste: All solutions containing 17:0-22:4 PC-d5, as well as solvents used for rinsing contaminated labware, must be collected as hazardous chemical waste.

• Contaminated Solids: Used gloves, pipette tips, and other disposable materials that have come into contact with the substance should be collected in a separate, clearly labeled hazardous waste container.[5]

Step 2: Waste Collection and Storage

• Containers: Use leak-proof, labeled containers specifically designated for flammable liquid waste.[5]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name ("17:0-22:4 PC-d5 in solvent"), and the associated hazards (e.g., "Flammable," "Toxic").

• Storage: Store the waste container in a designated, well-ventilated satellite accumulation area away from sources of ignition.

Step 3: Final Disposal

• Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified chemical waste disposal contractor.

• Compliance: Do not dispose of this chemical down the drain or in regular trash. Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Visualization

The following diagram illustrates the complete, safe handling workflow for 17:0-22:4 PC-d5.

Caption: Workflow for the safe handling of 17:0-22:4 PC-d5 from receipt to disposal.

References

• 1. epa.gov [epa.gov]
• 2. Phospholipid Preparations to Characterize Protein–Lipid Interactions In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. researchgate.net [researchgate.net]